Salicylidene benzhydrazide

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure of Salicylidene Benzhydrazide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Salicylidene benzhydrazide, a Schiff base derived from the condensation of salicylaldehyde and benzhydrazide, is a molecule of significant interest in medicinal chemistry and materials science. Its structural framework provides a versatile scaffold for designing compounds with a range of biological activities, including anticancer and antimicrobial properties.[1][2] This guide offers a comprehensive technical analysis of the synthesis, characterization, and, most critically, the single-crystal X-ray structure of salicylidene benzhydrazide. By elucidating the intramolecular geometry and the supramolecular architecture governed by intermolecular forces, we provide field-proven insights into the structure-property relationships that are crucial for targeted drug design and crystal engineering.

Introduction

Schiff bases, characterized by the azomethine or imine group (-C=N-), are a cornerstone of coordination chemistry and pharmaceutical development. The salicylidene benzhydrazide molecule is a prime example, integrating a phenolic ring, a hydrazone linker, and a benzoyl group. This arrangement not only allows for robust metal chelation but also presents multiple sites for hydrogen bonding, which dictates its solid-state structure and interaction with biological targets.[1][3] Understanding the precise three-dimensional arrangement of atoms in the crystalline state is paramount, as it governs the compound's stability, solubility, and ultimately, its bioactivity. This guide details the experimental protocols and analytical interpretations required to achieve a complete structural understanding of this important compound.

Synthesis and Crystallization

A reliable understanding of a molecule's crystal structure begins with its pure synthesis and the growth of high-quality single crystals.

Experimental Protocol: Synthesis of Salicylidene Benzhydrazide

The synthesis is typically achieved through a straightforward Schiff base condensation reaction.[4] The causality behind this choice is the high efficiency and atom economy of the reaction between an aldehyde and a hydrazide.

Materials:

• Salicylaldehyde

• Benzhydrazide

• Ethanol (or Methanol)

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolve an equimolar amount of benzhydrazide in warm ethanol.

• In a separate flask, dissolve an equimolar amount of salicylaldehyde in ethanol.

• Slowly add the salicylaldehyde solution to the benzhydrazide solution with constant stirring.

• Add a few drops of glacial acetic acid to catalyze the condensation reaction.

• Reflux the reaction mixture for 2-3 hours. The progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature. The product will precipitate as a crystalline solid.

• Filter the solid product, wash with cold ethanol to remove unreacted starting materials, and dry in a vacuum desiccator.

Experimental Protocol: Single Crystal Growth

The quality of the X-ray diffraction data is directly dependent on the quality of the single crystal. Slow evaporation is the preferred method as it allows for the gradual and orderly arrangement of molecules into a well-defined crystal lattice.

Procedure:

• Prepare a saturated solution of the synthesized salicylidene benzhydrazide in a suitable solvent, such as ethanol or a dimethylformamide (DMF)/ethanol mixture.

• Gently warm the solution to ensure complete dissolution.

• Filter the solution through a fine filter to remove any particulate matter.

• Transfer the clear solution to a clean beaker and cover it with perforated parafilm. The small perforations control the rate of evaporation.

• Place the beaker in a vibration-free environment at a constant temperature.

• Allow the solvent to evaporate slowly over several days to a week.

• Harvest the resulting single crystals, which should be well-formed and transparent.

Spectroscopic and Thermal Characterization

Before proceeding to X-ray diffraction, it is crucial to validate the molecular structure and assess the thermal stability of the synthesized compound using various analytical techniques.[5]

FT-IR and NMR Spectroscopy

Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies are essential for confirming the formation of the Schiff base and its key functional groups.[5][6]

Technique	Key Observations for Salicylidene Benzhydrazide	Interpretation
FT-IR	Broad band ~3200-3400 cm⁻¹; Sharp band ~1640-1660 cm⁻¹; Strong band ~1600-1610 cm⁻¹	O-H (intramolecular H-bond), C=O (amide I), C=N (imine) stretching vibrations, confirming condensation.[4]
¹H NMR	Singlet ~11.0-12.0 ppm; Singlet ~8.5-9.0 ppm; Multiplets ~6.8-8.0 ppm	Phenolic -OH proton, Amide -NH proton, Aromatic protons.[7]
¹³C NMR	Peak ~162-165 ppm; Peak ~148-150 ppm	Carbonyl carbon (C=O), Imine carbon (C=N).[4]

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide insights into the thermal stability and phase transitions of the material.[8][9] A typical TGA curve would show that salicylidene benzhydrazide is stable up to a certain temperature, after which a weight loss indicates decomposition.[10] The DSC curve would show a sharp endothermic peak corresponding to the melting point of the compound, confirming its crystalline nature and purity.[11]

Single-Crystal X-ray Diffraction Analysis

This is the definitive technique for determining the precise three-dimensional atomic arrangement in the crystal.

Experimental Workflow

The following diagram outlines the logical flow from crystal selection to final structural analysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and SAR studies of N′-(Ethynylsalicylidene) arenecarbohydrazides as next-generation broad-spectrum antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of N-salicylidene hydrazide protonation on the solid state structural diversity of its Cu(ii), Ni(ii) and Zn(ii) complexes - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation [mdpi.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. researchgate.net [researchgate.net]
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• 9. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. primescholars.com [primescholars.com]
• 11. mt.com [mt.com]

Tautomerism in Salicylidene Benzhydrazide and Its Derivatives: Mechanistic Insights and Applications in Coordination Chemistry

Executive Summary

Salicylidene benzhydrazide (SBH) and its aroylhydrazone derivatives represent a highly versatile class of Schiff base ligands. Characterized by their O,N,O-tridentate coordination pockets, these compounds are foundational to modern coordination chemistry, homogeneous catalysis, and metallodrug development. The defining feature of SBH derivatives is their dynamic tautomerism—specifically, amido-imidol (keto-enol) and enol-imine/keto-amine conversions.

This technical whitepaper provides an in-depth analysis of the mechanistic drivers behind SBH tautomerism, the causality of experimental conditions on structural configurations, and self-validating protocols for synthesizing tautomer-specific transition metal complexes.

Mechanistic Foundations of Aroylhydrazone Tautomerism

The structural plasticity of salicylidene benzhydrazide is governed by two distinct proton-transfer mechanisms, which dictate its behavior in solution and upon metal complexation.

Amido-Imidol (Keto-Enol) Tautomerism

The hydrazide moiety (–CO–NH–N=CH–) of SBH exists in an equilibrium between the neutral amido (keto) form and the imidol (enol) form (–C(OH)=N–N=CH–) [1].

• Solid-State & Neutral Solutions: Crystallographic and spectroscopic data confirm that the uncomplexed ligand predominantly exists in the amido form [2]. The presence of strong ν (C=O) and ν (N–H) stretching frequencies in infrared (IR) spectra corroborates this state.

• Basic Media & Metal Complexation: The tautomeric equilibrium is highly sensitive to pH and the presence of transition metals. The addition of a base (e.g., triethylamine) facilitates the deprotonation of the imidol hydroxyl group. This shifts the equilibrium entirely to the imidol form, allowing the ligand to coordinate as a dianion (deprotonated phenolic and imidolate oxygens) [3].

Enol-Imine to Keto-Amine via ESPT

In addition to the hydrazide backbone, the salicylaldehyde moiety features an ortho-hydroxyl group capable of strong intramolecular hydrogen bonding with the azomethine nitrogen (O–H···N). Upon UV excitation, this system undergoes Excited-State Intramolecular Proton Transfer (ESPT) , transitioning from the enol-imine form to a keto-amine tautomer [4]. This photophysical property makes SBH derivatives highly valuable as fluorescent probes for metal ions like Zn²⁺ and Mg²⁺ [4].

Logical relationship of salicylidene benzhydrazide tautomeric states under varying conditions.

Coordination Chemistry & Catalytic Applications

The tautomeric state of SBH directly dictates its coordination mode. When forced into the imidol form, SBH acts as a rigid, planar, dianionic O,N,O-tridentate ligand. This geometry is ideal for stabilizing high-valent transition metals, creating potent catalysts for oxidation reactions [1].

Structural Geometries

• Cu(II) and V(V) Complexes: Typically form distorted square planar or square pyramidal geometries. The rigid imidol backbone prevents rotational deactivation, enhancing catalytic turnover [1].

• Ru(II) Arene Complexes: Adopt a classic "piano-stool" octahedral geometry, where the O,N,O-ligand occupies three coordination sites, the arene ring occupies three, and a chloride ion completes the sphere. These complexes show profound antiproliferative and apoptotic activity in cancer cells [3].

Quantitative Catalytic Performance

Metal-SBH complexes have demonstrated exceptional efficiency in the microwave-assisted, solvent-free oxidation of alcohols and alkanes.

Table 1: Catalytic Efficiency of Aroylhydrazone Metal Complexes

Complex	Tautomeric Form	Substrate	Oxidant	Reaction Conditions	Conversion Rate	Ref
Cu(II)-SBH	Imidol (Dianionic)	1-Phenylethanol	TBHP	Microwave, Solvent-free	95.3%	[1]
V(V)-SBH	Imidol (Dianionic)	1-Phenylethanol	TBHP	Microwave, Solvent-free	~82.0%	[1]
Cu(II)-SBH	Amido (Monoanionic)	Cyclohexane	H₂O₂	NCMe/H₂O, Mild	Moderate	[5]

Insight: The Cu(II) imidol complex significantly outperforms its V(V) counterpart and amido-coordinated analogs due to the enhanced electron-donating capacity of the imidolate oxygen, which stabilizes the radical intermediates during TBHP activation [1].

Experimental Protocols: Synthesis & Self-Validating Workflow

To harness the specific tautomeric forms of SBH for drug development or catalysis, researchers must employ strict stoichiometric and environmental controls. The following protocol details the synthesis of an imidol-coordinated Ru(II) or Cu(II) complex, built as a self-validating system using spectroscopic checkpoints.

Protocol: Synthesis of Imidol-Coordinated Metal Complexes

Step 1: Ligand Condensation (Amido Form Synthesis)

• Dissolve equimolar amounts of salicylaldehyde (10 mmol) and benzhydrazide (10 mmol) in 30 mL of absolute ethanol.

• Reflux the mixture at 80°C for 4 hours.

• Cool to room temperature. Filter the resulting precipitate, wash with cold ethanol, and dry under vacuum.

• Validation: IR spectroscopy must show ν (C=O) at ~1650 cm⁻¹ and ν (N–H) at ~3200 cm⁻¹, confirming the amido tautomer [3].

Step 2: Tautomeric Control & Metal Complexation

• Suspend 1 mmol of the synthesized SBH ligand in 15 mL of methanol.

• Crucial Causality Step: Add 1.1 mmol of Triethylamine (Et₃N). Rationale: The uncomplexed ligand resists deprotonation. Et₃N actively shifts the equilibrium toward the imidol form, lowering the activation energy for metal coordination [3].

• Add 1 mmol of the metal precursor (e.g., Cu(NO₃)₂·3H₂O or[(η⁶-p-cymene)RuCl(μ-Cl)]₂).

• Stir at room temperature for 6 hours. Filter the resulting microcrystalline solid, wash with diethyl ether, and dry.

Step 3: Spectroscopic Self-Validation The success of the tautomeric shift is definitively proven via IR and NMR spectroscopy:

• IR Checkpoint: The ν (C=O) and ν (N–H) bands must completely disappear. A new distinct band for ν (C–O) must appear between 1340–1370 cm⁻¹, confirming the imidolate oxygen coordination [3].

• NMR Checkpoint: In ¹H NMR, the disappearance of the –NH proton signal (typically found at 10.29–11.55 ppm in the free ligand) confirms amido-imidol tautomerization [3].

Step-by-step experimental workflow for synthesizing and validating imidol-coordinated complexes.

Conclusion

The tautomerism of salicylidene benzhydrazide is not merely a structural curiosity; it is a highly tunable parameter that dictates the electronic and geometric properties of its metal complexes. By understanding the causality between pH, solvent, and base addition, researchers can selectively isolate the amido or imidol forms. Utilizing the self-validating spectroscopic protocols outlined above ensures high-fidelity synthesis, paving the way for advanced applications in targeted cancer therapeutics and sustainable catalytic oxidations.

References

• Title: Aroylhydrazone Schiff Base Derived Cu(II) and V(V)
• Title: Crystal structure of bis{2-hydroxy-N00-[1-(pyrazin-2-yl)ethylidene]benzohydrazidato}cadmium(II)
• Title: Synthesis and Structure of Arene Ru(II)
• Title: Development and Applications of Fluorescent Indicators for Mg2+ and Zn2+ Source: ACS Publications URL
• Title: Aroylhydrazone Cu(II)

A Comprehensive Technical Guide to the Biological Activities of Salicylidene Benzhydrazide Schiff Bases

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salicylidene benzhydrazide Schiff bases represent a versatile and highly privileged scaffold in medicinal chemistry. Characterized by the presence of a phenolic hydroxyl group, an azomethine (-CH=N-) linkage, and an amide moiety, these compounds exhibit a remarkable breadth of biological activities. Their unique structural features, particularly their capacity for keto-enol tautomerism and their potent metal-chelating abilities, make them compelling candidates for drug discovery and development.[1][2] This technical guide provides an in-depth exploration of the synthesis, mechanisms of action, and structure-activity relationships of Salicylidene benzhydrazide derivatives across key therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory applications. By synthesizing field-proven insights with detailed experimental protocols and quantitative data, this document serves as an authoritative resource for researchers aiming to harness the therapeutic potential of this promising class of molecules.

Part 1: Foundational Chemistry and Synthesis

Introduction to Schiff Bases

Schiff bases, named after their discoverer Hugo Schiff, are a class of organic compounds characterized by the presence of a carbon-nitrogen double bond, known as an azomethine or imine group (-CR=N-).[2][3] This functional group is typically formed through the condensation of a primary amine with an aldehyde or a ketone.[3][4] The azomethine group is a critical pharmacophore, as the lone pair of electrons on the nitrogen atom imparts a range of biological activities.[2] Aromatic Schiff bases are generally more stable and easier to synthesize than their aliphatic counterparts. Their wide-ranging applications in medicinal chemistry stem from their demonstrated antibacterial, antifungal, anticancer, and anti-inflammatory properties.[2][4]

The Salicylidene Benzhydrazide Scaffold

The Salicylidene benzhydrazide scaffold is a specific class of Schiff bases derived from the condensation of a salicylaldehyde (2-hydroxybenzaldehyde) derivative and a benzhydrazide (benzoic acid hydrazide) derivative. This structure is of particular interest due to its combination of key functional groups:

• Phenolic Hydroxyl (-OH) Group: The hydroxyl group ortho to the imine bond is crucial for its biological activity and allows for strong intramolecular hydrogen bonding, contributing to the planarity and stability of the molecule.

• Azomethine (-CH=N-) Linkage: As the core of the Schiff base, this group is essential for the observed biological effects.[2]

• Amide (-C(O)NH-) Moiety: This group, inherited from the benzhydrazide precursor, provides an additional site for hydrogen bonding and potential coordination with biological targets.

• Chelating Ability: The arrangement of the phenolic oxygen, azomethine nitrogen, and amide oxygen creates a powerful tridentate O,N,O-donor ligand system. This allows these molecules to form stable complexes with various transition metal ions, which can significantly enhance their biological activity.[1][5]

The combination of these features results in a planar, rigid structure with a high potential for interacting with biological macromolecules through hydrogen bonding, π-π stacking, and metal coordination.

General Synthesis Protocol

The synthesis of Salicylidene benzhydrazide Schiff bases is typically a straightforward one-step condensation reaction. The protocol's simplicity and high yields make this scaffold highly accessible for derivatization and screening.

Rationale: The reaction involves the nucleophilic attack of the primary amine of the benzhydrazide on the electrophilic carbonyl carbon of the salicylaldehyde, followed by the elimination of a water molecule to form the imine bond.[3] Ethanol is a commonly used solvent as it effectively dissolves the reactants and allows for easy removal of the product upon precipitation or cooling. A catalytic amount of acid (like acetic acid) can be used to protonate the carbonyl oxygen, increasing its electrophilicity and accelerating the reaction rate, though it is often not necessary.

Experimental Protocol: Synthesis of a Salicylidene Benzhydrazide Derivative

• Reactant Preparation: Dissolve one molar equivalent of the desired substituted salicylaldehyde in absolute ethanol in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Addition of Hydrazide: To this solution, add one molar equivalent of the corresponding substituted benzhydrazide.

• Reaction: Heat the resulting mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Product Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The Schiff base product will often precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol to remove any unreacted starting materials, and dry in a vacuum oven.

• Characterization: Confirm the structure of the synthesized compound using standard analytical techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[3][6] The formation of the Schiff base is confirmed by the appearance of a characteristic imine (C=N) stretching band in the FT-IR spectrum (approx. 1609-1635 cm⁻¹) and a singlet for the azomethine proton (-CH=N-) in the ¹H-NMR spectrum (approx. 8.5-9.5 ppm).[6][7]

Caption: General workflow for the synthesis of Salicylidene Benzhydrazide Schiff bases.

Part 2: Antimicrobial Activities

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents.[8] Salicylidene benzhydrazide Schiff bases have emerged as a promising class of compounds with significant activity against a wide range of pathogenic bacteria and fungi.[2][4]

Mechanism of Action

The antimicrobial efficacy of these compounds is believed to be multifactorial. The key structural element, the azomethine group, is crucial for their bioactivity.[2] One of the most accepted theories is Overtone's Concept of Cell Permeability, which suggests that the lipophilic nature of these compounds allows them to easily permeate the lipid layer of microbial cell membranes, disrupting their integrity and function.

Another proposed mechanism involves the chelation of essential metal ions (e.g., Fe²⁺, Cu²⁺, Zn²⁺) that are vital for microbial enzyme activity and growth. By sequestering these metals, the Schiff bases effectively starve the microbes of necessary cofactors. Furthermore, the complexation of the Schiff base with metals can enhance its lipophilicity, thereby increasing its ability to cross cell membranes and exert its effect.

Structure-Activity Relationship (SAR)

• Substituents on the Salicylaldehyde Ring: The presence and position of substituents on the salicylaldehyde moiety significantly modulate antimicrobial activity. Electron-withdrawing groups (e.g., halogens like -Cl, -Br) often enhance activity. For instance, dihalogenation of the salicylic moiety has been shown to improve both antibacterial and antifungal effects.[2][8]

• Substituents on the Benzhydrazide Ring: Similarly, modifications to the benzhydrazide ring can influence potency. The introduction of different functional groups can alter the compound's electronic properties, lipophilicity, and steric profile, all of which affect its interaction with microbial targets.

• Metal Complexation: The formation of metal complexes with ions like Cu(II), Ni(II), Co(II), and Zn(II) frequently leads to a substantial increase in antimicrobial activity compared to the free ligand.[3][7][9] This is often attributed to the increased lipophilicity of the complex and the altered redox potential of the metal ion upon chelation.

Quantitative Data Summary: Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for representative Salicylidene benzhydrazide Schiff bases and their derivatives against various pathogens.

Compound/Derivative	Test Organism	MIC (µg/mL)	MIC (µM)	Reference
Salicylaldehyde-hydrazine hydrate Schiff base	S. aureus	< 100	-	[10][11]
4-[(2-hydroxybenzylidene)amino]-N-(pyrimidin-2-yl)benzenesulfonamide (unsubstituted)	Staphylococcus aureus	-	from 7.81	[2][8]
4-[(2-hydroxybenzylidene)amino]-N-(pyrimidin-2-yl)benzenesulfonamide (unsubstituted)	M. tuberculosis	-	8 - 250	[2][8]
4-[(2,5-Dihydroxybenzylidene)amino]-N-(pyrimidin-2-yl)benzenesulfonamide	Candida sp.	-	from 1.95	[2][8]
4-[(2,5-Dihydroxybenzylidene)amino]-N-(pyrimidin-2-yl)benzenesulfonamide	Trichophyton interdigitale	-	from 1.95	[2][8]
Schiff Base PC1 (unspecified structure)	E. coli	62.5	-	[12]
Schiff Base PC1 (unspecified structure)	S. aureus	62.5	-	[12]
Schiff Base PC2 (unspecified structure)	C. albicans	62.5	-	[12]

Note: Direct comparison can be complex due to variations in experimental conditions and strains used across different studies.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol provides a standardized method for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[13]

Trustworthiness: This method is a gold standard in microbiology for quantitative susceptibility testing. By including positive (no drug) and negative (no bacteria) controls, the assay is self-validating, ensuring that the medium supports growth and is not contaminated.

• Preparation of Inoculum: Culture the test microorganism overnight on an appropriate agar medium. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[14] Dilute this suspension in a suitable broth (e.g., Mueller-Hinton Broth) to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: Prepare a stock solution of the test Schiff base in a suitable solvent (e.g., DMSO). Perform a series of two-fold serial dilutions in the broth medium in a 96-well microtiter plate to achieve the desired concentration range (e.g., 512 µg/mL down to 1 µg/mL).

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compound.

• Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only, no inoculum).

• Incubation: Incubate the plate at 37°C for 18-24 hours.[14]

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Caption: Workflow for the Broth Microdilution MIC Assay.

Part 3: Anticancer Activities

Salicylidene benzhydrazide derivatives have demonstrated significant cytotoxic activity against a variety of human cancer cell lines, making them attractive candidates for the development of novel antineoplastic agents.[15][16]

Mechanistic Insights

The anticancer effects of these compounds are mediated through multiple pathways:

• DNA Interaction: Many Schiff bases and their metal complexes can interact with DNA, either through intercalation between base pairs or by binding in the minor groove.[17] This interaction can disrupt DNA replication and transcription, ultimately leading to cell death.[18]

• Induction of Apoptosis: These compounds can trigger programmed cell death (apoptosis) in cancer cells. This is often confirmed by observing morphological changes like nuclear fragmentation and membrane blebbing, and through assays that measure the activation of key apoptotic proteins like caspases.[18][19][20]

• Enzyme Inhibition: Some derivatives act as potent inhibitors of enzymes crucial for cancer cell proliferation, such as topoisomerases or specific kinases.[15]

• Generation of Reactive Oxygen Species (ROS): The interaction of the compounds, particularly their metal complexes, with intracellular components can lead to the production of ROS, which induces oxidative stress and damages cellular components, leading to apoptosis.[18]

Caption: Proposed mechanisms of anticancer activity leading to apoptosis.

Structure-Activity Relationship (SAR)

The anticancer potency and selectivity of Salicylidene benzhydrazones are highly dependent on their substitution patterns.

• Methoxy Groups: The introduction of methoxy (-OCH₃) groups has been shown to be particularly effective. For instance, dimethoxy derivatives have demonstrated potent activity against leukemic cell lines at low micro- and even nanomolar concentrations, with remarkable selectivity over normal cells.[15][16]

• Halogen Atoms: The presence of halogens can enhance lipophilicity, facilitating cell membrane penetration and improving cytotoxic effects.

• Metal Complexation: As with antimicrobial activity, complexation with metal ions (e.g., Co(II), Ni(II), Cu(II), Zn(II)) often enhances anticancer activity. The geometry of the resulting complex plays a crucial role in its ability to interact with biological targets.[17]

Quantitative Data Summary: Cytotoxic Activity

The following table presents the half-maximal inhibitory concentration (IC₅₀) values for various derivatives against human cancer cell lines.

Compound/Derivative	Cancer Cell Line	IC₅₀ (µg/mL)	IC₅₀ (µM)	Reference
Salicylaldehyde-o-phenylenediamine Schiff base	K562 (Leukemia)	-	-	[10][19]
Salicylaldehyde-o-phenylenediamine Schiff base	HEL (Leukemia)	-	-	[10][19]
[Co(L1)₂] Complex (L1 = Schiff base)	MCF-7 (Breast)	7.26	-	[17]
[Zn(L1)₂] Complex (L1 = Schiff base)	MCF-7 (Breast)	2.73	-	[17]
Cu(II) Complex 25 (phenanthroline co-ligand)	MCF-7 (Breast)	-	4.97	[17]
5-chloro-2-((4-nitrobenzylidene) amino) benzoic acid	TSCCF (Oral)	446.68	-	[20]
Dimethoxy Hydrazone Derivatives	Leukemia Lines	-	Low µM to nM	[15][16]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Expertise & Experience: This assay is based on the principle that viable cells with active metabolism can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere and grow for 24 hours.[20]

• Compound Treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of the Schiff base compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug like doxorubicin).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a 5% CO₂ incubator.[20]

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for an additional 4 hours at 37°C.[20]

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.[21]

Part 4: Anti-inflammatory Activities

Chronic inflammation is a key factor in many diseases. Salicylidene benzhydrazide Schiff bases have shown potential as anti-inflammatory agents, likely due to their ability to modulate key inflammatory pathways.[22][23]

Mechanisms of Inflammation and Inhibition

Inflammation is a complex response involving enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which produce inflammatory mediators such as prostaglandins and leukotrienes.[24] Key signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK), regulate the expression of pro-inflammatory genes.[25] Schiff bases may exert their anti-inflammatory effects by:

• Inhibiting COX/LOX Enzymes: Directly inhibiting the activity of COX-1 and/or COX-2 enzymes, thereby reducing prostaglandin synthesis.[24][25]

• Modulating Signaling Pathways: Interfering with the NF-κB or MAPK signaling cascades to suppress the production of pro-inflammatory cytokines like TNF-α and IL-6.[26]

• Antioxidant Activity: Scavenging free radicals that contribute to the inflammatory process.

In Vitro and In Vivo Models

• In Vitro: Assays include enzyme inhibition tests (e.g., COX-2 inhibition assay) and measuring the reduction of inflammatory mediators (TNF-α, IL-6) in cell cultures stimulated with agents like lipopolysaccharide (LPS).[26][27]

• In Vivo: The most common model is the carrageenan-induced paw edema test in rodents, where the reduction in paw swelling after administration of the test compound is measured over time.[28]

Quantitative Data Summary: Anti-inflammatory Activity

Compound/Derivative	Assay/Model	Result	Reference
Schiff base from p-aminobenzene sulfonamide	Egg-white induced edema in rat	Good level of activity	[22][23]
Iron Complexes of Salicylaldehyde Schiff bases	Egg albumin induced inflammation	High activity
N, N'-disalicylidenemethylenediamine-Cu(II) complex	Carrageenan-induced paw edema	Effect comparable to indomethacin	[29]
Imidazole Schiff Base Derivatives (C1IN, C2IN etc.)	Carrageenan-induced paw edema	Significant reduction in paw edema	[28]
Imidazole Schiff Base Derivatives (C1IN, C2IN etc.)	Cytokine level measurement (rat)	Significant reduction in TNF-α and IL-1β levels	[28]

Experimental Protocol: In Vitro COX Inhibition Assay

This protocol describes a common colorimetric assay to screen for COX-1 and COX-2 inhibitors.

Causality: The assay measures the peroxidase component of COX activity. COX enzymes catalyze the conversion of arachidonic acid to Prostaglandin G₂ (PGG₂), which is then reduced to Prostaglandin H₂ (PGH₂). During this reduction, a co-substrate like N,N,N′,N′-tetramethyl-p-phenylenediamine (TMPD) can be oxidized, producing a colored product.[27] An inhibitor will block this process, resulting in a reduced color signal.

• Reagent Preparation: Prepare reaction buffer, heme cofactor, and arachidonic acid substrate according to a commercial assay kit's instructions.[25]

• Enzyme and Inhibitor Incubation: In a 96-well plate, add the reaction buffer, heme, and either the COX-1 or COX-2 enzyme.

• Compound Addition: Add the test Schiff base at various concentrations. Include wells for 100% initial activity (no inhibitor), a known inhibitor control (e.g., celecoxib), and a background control (inactive enzyme).[25]

• Incubation: Incubate the plate for a specified time (e.g., 10 minutes) at 37°C to allow the compound to interact with the enzyme.[25]

• Initiate Reaction: Add the colorimetric substrate (e.g., TMPD) followed by arachidonic acid to start the reaction.

• Measure Absorbance: Read the absorbance of the colored product at the appropriate wavelength (e.g., 590-620 nm) over time using a plate reader.

• Calculate Inhibition: Determine the rate of reaction for each concentration and calculate the percentage of inhibition relative to the "100% activity" control. Plot the results to determine the IC₅₀ value.

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• Shettima, U.A., et al. (2024). SYNTHESIS, CHARACTERISATION AND ANTIMICROBIAL STUDIES OF SCHIFF BASE LIGAND DERIVED FROM SALICYLALDEHYDE AND 2,4-DINITROPHENYLHYDRAZINE AND ITS METALS COMPLEXES. UNN.
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• Lago, A. B., et al. (N/A). Effect of N-salicylidene hydrazide protonation on the solid state structural diversity of its Cu(ii), Ni(ii) and Zn(ii) complexes. CrystEngComm (RSC Publishing).
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• N/A. (2000). N-Salicylidenehydrazides as versatile tridentate ligands for dioxovanadium(V) complexes. PubMed.
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Discovery and history of Salicylidene benzhydrazide synthesis

The development of targeted chemical probes and therapeutic scaffolds relies heavily on the historical evolution of privileged chemical structures. Among these, Salicylidene benzhydrazide (SBH) —a specialized Schiff base and hydrazone derivative—stands out as a highly versatile molecule.

As a Senior Application Scientist, I have structured this technical guide to provide an in-depth analysis of SBH. We will explore its historical genesis, the chemical causality behind its unique mechanism of action, and a validated, self-correcting experimental protocol for its synthesis.

The Historical Genesis of Hydrazone Scaffolds

The structural foundation of Salicylidene benzhydrazide traces back to 1864, when German chemist Hugo Schiff first characterized the condensation products of primary amines and carbonyl compounds, giving rise to the ubiquitous "Schiff base" (characterized by the azomethine -C=N- linkage)[1]. While early Schiff bases were primarily utilized as dyes and simple ligands, the mid-20th century marked a paradigm shift in their pharmacological application.

The pivotal moment for hydrazide-derived compounds occurred in 1952 with the discovery of Isoniazid (isonicotinic acid hydrazide) as a revolutionary treatment for Mycobacterium tuberculosis[2]. The profound clinical success of Isoniazid proved that the hydrazide/hydrazone pharmacophore could safely and effectively interface with complex biological targets. This catalyzed a massive synthetic effort to explore aryl hydrazones. Salicylidene benzhydrazide emerged from this era as a "privileged scaffold," combining the metal-chelating properties of the salicylaldehyde moiety with the structural rigidity and hydrogen-bonding capacity of the benzhydrazide backbone.

Chemical Architecture and Mechanistic Profiling

The distinct utility of SBH in both analytical chemistry and drug discovery is dictated by its keto-enol tautomerism and its highly specific coordination pocket.

Tridentate Metal Chelation and Fluorescent Probing

In solution, SBH exists in an equilibrium that favors a conformation where the phenolic oxygen, the imine nitrogen, and the amide oxygen align to form a tridentate (O, N, O) ligand system[3]. When exposed to transition metals—particularly Copper (Cu²⁺)—the lone pair electrons of these heteroatoms occupy the empty 3d, 4s, and 4p orbitals of the metal ion[3].

• Causality in Bioimaging: In the design of near-infrared (NIR) fluorescent probes, the SBH moiety is conjugated to a fluorophore (like hemicyanine). Upon Cu²⁺ chelation, an intramolecular electron transfer is induced from the fluorophore to the Cu²⁺ center, resulting in rapid and highly selective fluorescence quenching[3]. This allows for the real-time, sensitive monitoring of copper fluctuations in living cells.

Targeted Kinase Inhibition

Beyond metal sensing, the SBH scaffold has demonstrated potent anticancer properties. Recent structure-activity relationship (SAR) studies have shown that dimethoxy derivatives of SBH act as potent inhibitors of human cAbl tyrosine kinase [4].

• Causality in Drug Design: The planar, conjugated structure of the salicylidene moiety allows for optimal T-shaped π–π stacking with the His361 and Phe359 residues in the HRD motif of the kinase's catalytic loop[4]. Furthermore, the hydrazone linker acts as a critical hydrogen bond donor/acceptor, anchoring the molecule within the ATP-binding site and selectively inducing apoptosis in leukemic cell lines without exhibiting toxicity in normal human embryonic kidney (HEK-293) cells[4].

Dual mechanism of SBH: Cu2+ chelation for sensing and cAbl kinase inhibition.

Quantitative Data & Physicochemical Properties

To ensure rigorous analytical validation during synthesis and assay development, reference the foundational physicochemical metrics of SBH outlined below[5],[6].

Property	Value / Description
IUPAC Name	N-[(E)-(2-hydroxyphenyl)methylideneamino]benzamide
CAS Registry Number	3232-37-9
Molecular Formula	C₁₄H₁₂N₂O₂
Molecular Weight	240.26 g/mol
Melting Point Range	172°C – 174°C
Primary Biological Targets	cAbl Tyrosine Kinase, β1-containing GABA_A receptors (SCS analogs)
Primary Analytical Target	Cu²⁺, Fe²⁺, Zn²⁺ (via O, N, O coordination)

Validated Experimental Workflow: Synthesis of SBH

The synthesis of SBH relies on a thermodynamically controlled condensation reaction. The protocol below is designed as a self-validating system; the choice of solvents and washing steps actively drives the reaction to completion while stripping away kinetic impurities[5].

Reagents Required:

• Benzhydrazide (Nucleophile): 13.6 g (0.10 mol)

• Salicylaldehyde (Electrophile): 13.4 g (0.11 mol) (Note: A slight 1.1x stoichiometric excess ensures complete consumption of the benzhydrazide).

• Deionized Water & Absolute Ethanol (Solvents)

• Diethyl Ether (Washing agent)

Step-by-Step Methodology:

• Precursor Solubilization: Charge a reaction vessel with 13.6 g of benzhydrazide and 50 mL of deionized water. Agitate until a uniform suspension is achieved.

  • Scientific Rationale: Water acts as a highly polar medium that stabilizes the hydrazide while preparing a biphasic boundary for the incoming aldehyde.

• Nucleophilic Addition: While maintaining vigorous agitation at room temperature, slowly add 13.4 g of salicylaldehyde to the vessel.

  • Scientific Rationale: The reaction is mildly exothermic. The primary amine of the hydrazide executes a nucleophilic attack on the electrophilic carbonyl carbon of the salicylaldehyde, forming a tetrahedral intermediate before dehydrating into the imine.

• Thermodynamic Precipitation: Stir the mixture at room temperature for 1 hour, then warm briefly on a steam bath. A dense precipitate will form.

  • Scientific Rationale: The resulting highly conjugated, planar SBH product is highly hydrophobic compared to its precursors. It rapidly exceeds its solubility product and precipitates out of the aqueous solution. This phase separation acts as a thermodynamic sink, preventing back-hydrolysis and driving the equilibrium toward 100% conversion[5].

• Filtration and Primary Washing: Isolate the crude precipitate via vacuum filtration. Wash the filter cake sequentially with cold water, followed by cold diethyl ether.

  • Scientific Rationale: Cold water removes any unreacted benzhydrazide. The diethyl ether wash is critical; it selectively solubilizes and strips away the 0.01 mol excess of unreacted salicylaldehyde without dissolving the target SBH[5].

• Recrystallization (Self-Validation): Submerge the dried crude solid in 300 mL of absolute ethanol for several hours. Filter the remaining crystalline solid and dry under vacuum. Dilute the filtrate with water and cool to recover secondary crops.

  • Scientific Rationale: Recrystallization in ethanol ensures perfect crystalline lattice formation. The final combined yield should approximate 19.0 g (~79% of theoretical yield), verifiable by a sharp melting point of 172°-174° C[5].

Workflow for the synthesis of Salicylidene Benzhydrazide via condensation.

References

• 5 2.3 3.6 4.4 5.1 6.2

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Protocols & Analytical Methods

Purification of Salicylidene Benzhydrazide by Recrystallization: An Application Note and Protocol

Abstract

This technical guide provides a comprehensive protocol for the purification of Salicylidene benzhydrazide, a Schiff base with significant interest in medicinal chemistry and materials science, through the method of recrystallization.[1][2] Salicylidene benzhydrazide's unique structural characteristics, including its capacity as a chelating agent, have spurred research into its applications, such as the development of anticancer agents and fluorescent probes for detecting metal ions.[1][3] This document outlines the underlying principles of recrystallization, details a step-by-step experimental procedure, and offers insights into optimizing the purification process to achieve high-purity crystalline Salicylidene benzhydrazide suitable for downstream applications. The protocol emphasizes the rationale behind solvent selection and procedural steps to ensure reproducibility and high yield.

Introduction: The Significance of High-Purity Salicylidene Benzhydrazide

Salicylidene benzhydrazide (C₁₄H₁₂N₂O₂) is a Schiff base hydrazone formed from the condensation reaction of salicylaldehyde and benzhydrazide.[1] Its molecular structure, featuring a salicylidene moiety linked to a benzhydrazide group, imparts potent metal-chelating properties, making it a valuable compound in various research fields.[1] Applications range from the development of novel therapeutic agents, including anticancer drugs, to the creation of sensitive and selective chemical sensors.[1][2][3]

This guide is designed for researchers, scientists, and drug development professionals, providing both the theoretical foundation and practical steps for the successful purification of Salicylidene benzhydrazide.

The Principle of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent at different temperatures. The core principle relies on the fact that the solubility of most solids increases with temperature.

The process involves dissolving the impure solid in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution. As the solution cools, the solubility of the desired compound decreases, leading to its crystallization out of the solution, while the impurities, ideally present in lower concentrations, remain dissolved in the solvent. The purified crystals are then isolated by filtration.

The choice of solvent is critical for successful recrystallization. An ideal solvent should:

• Exhibit high solubility for the compound at elevated temperatures and low solubility at room temperature or below. This ensures a high recovery of the purified product.

• Not react chemically with the compound.

• Be sufficiently volatile to be easily removed from the purified crystals.

• Have a boiling point lower than the melting point of the compound to prevent "oiling out."

• Dissolve impurities readily at all temperatures or not at all.

For Salicylidene benzhydrazide, ethanol has been reported as an effective solvent for recrystallization.[3][4] Other solvents and solvent mixtures, such as ethanol-ethyl acetate, have also been used for related hydrazone compounds.[5]

Synthesis and Purification Workflow

The overall process, from synthesis to purified product, can be visualized as a sequential workflow.

Caption: Workflow for the synthesis and purification of Salicylidene benzhydrazide.

Detailed Recrystallization Protocol

This protocol details the purification of crude Salicylidene benzhydrazide. It is assumed that the crude product has been synthesized through the reaction of salicylaldehyde and benzhydrazide.[4]

Materials and Equipment:

• Crude Salicylidene benzhydrazide

• Ethanol (95% or absolute)

• Erlenmeyer flasks (appropriate sizes)

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

• Ice bath

• Spatula

• Drying oven or vacuum desiccator

Step-by-Step Procedure:

• Preparation of the Crude Product:

  • Ensure the crude Salicylidene benzhydrazide is in a solid, powdered form. If it is an oil, trituration with a non-polar solvent like cold hexane may induce solidification.[6]

• Solvent Selection and Dissolution:

  • Place the crude Salicylidene benzhydrazide in an Erlenmeyer flask.

  • Add a minimal amount of ethanol to the flask.

  • Gently heat the mixture on a hot plate with continuous stirring. The goal is to use the minimum amount of hot solvent to completely dissolve the solid.

  • Add more ethanol portion-wise (a few milliliters at a time) until the solid is completely dissolved. Avoid adding an excess of solvent, as this will reduce the yield of the recrystallized product.

• Hot Filtration (if necessary):

  • If any insoluble impurities are observed in the hot solution, perform a hot filtration. This step should be done quickly to prevent premature crystallization.

  • Preheat a separate Erlenmeyer flask and a funnel with fluted filter paper.

  • Pour the hot solution through the preheated funnel into the clean flask.

• Crystallization:

  • Remove the flask from the hot plate and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, well-defined crystals. Rapid cooling can lead to the formation of small, impure crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of the crystals.

• Isolation of Crystals:

  • Set up a vacuum filtration apparatus with a Buchner funnel and filter paper.

  • Wet the filter paper with a small amount of cold ethanol.

  • Swirl the flask containing the crystals to create a slurry and pour it into the Buchner funnel.

  • Use a spatula to transfer any remaining crystals from the flask.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying:

  • Allow the crystals to air-dry in the Buchner funnel for a few minutes by drawing air through them.

  • Transfer the purified crystals to a watch glass or a piece of filter paper and dry them in a drying oven at a moderate temperature (e.g., 60-80 °C) or in a vacuum desiccator until a constant weight is achieved.

Characterization of Purified Salicylidene Benzhydrazide

The purity of the recrystallized Salicylidene benzhydrazide should be assessed using appropriate analytical techniques.

Parameter	Expected Result	Significance
Melting Point	Sharp melting point range (e.g., 172-174 °C)[4]	A sharp melting point close to the literature value indicates high purity. A broad melting range suggests the presence of impurities.
Appearance	White to off-white crystalline solid[4]	Visual inspection can provide an initial assessment of purity.
¹H NMR	Spectrum consistent with the expected chemical shifts and integration values for Salicylidene benzhydrazide.	Confirms the chemical structure and identifies any residual starting materials or by-products.
¹³C NMR	Spectrum showing the correct number of signals corresponding to the carbon atoms in the molecule.	Further confirms the molecular structure.
Infrared (IR) Spectroscopy	Characteristic peaks for O-H, N-H, and C=O functional groups.[1]	Confirms the presence of key functional groups in the molecule.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Oily Product Formation	The compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated.	Use a lower-boiling point solvent or a solvent mixture. Try scratching the inside of the flask with a glass rod to induce crystallization.[6]
Low Recovery Yield	Too much solvent was used; the solution was not cooled sufficiently; premature crystallization during hot filtration.	Use the minimum amount of hot solvent necessary for dissolution. Ensure adequate cooling in an ice bath. Work quickly during hot filtration.
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	Consider using a small amount of activated charcoal to adsorb colored impurities before hot filtration.
No Crystals Form Upon Cooling	The solution is not supersaturated; too much solvent was used.	Try to induce crystallization by scratching the inner wall of the flask or by adding a seed crystal. If necessary, evaporate some of the solvent and allow the solution to cool again.

Logical Relationship of Recrystallization Steps

The following diagram illustrates the logical progression and decision points in the recrystallization process.

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Use of Salicylidene benzhydrazide derivatives in materials science

Application Notes and Protocols: Salicylidene Benzhydrazide Derivatives in Materials Science

Executive Overview and Mechanistic Grounding

Salicylidene benzhydrazide (SBH), widely known in literature as salicylaldehyde benzoylhydrazone, is a highly versatile Schiff base ligand characterized by its robust O,N,O-tridentate coordination pocket[1]. In materials science, SBH derivatives have transitioned from simple metal chelators to sophisticated building blocks for advanced optoelectronic materials, fluorescent chemosensors, and stimuli-responsive smart polymers[1][2].

To effectively engineer materials using SBH, researchers must leverage two fundamental photophysical mechanisms:

• Excited-State Intramolecular Proton Transfer (ESIPT): In the ground state, SBH exists predominantly in the enol form. Upon UV excitation, the spatial proximity of the phenolic hydroxyl group to the imine nitrogen facilitates an ultrafast proton transfer, yielding an excited keto tautomer[3]. The subsequent emission from this keto state results in a massive Stokes shift. This is a critical design feature in optoelectronics, as it prevents self-absorption (inner-filter effects) in densely packed solid-state materials[3].

• Chelation-Enhanced Fluorescence (CHEF) & AIE: Free SBH derivatives typically exhibit weak fluorescence due to non-radiative decay pathways driven by the rapid isomerization of the C=N double bond. However, upon coordination with metal ions (e.g., Zn²⁺, Al³⁺), the molecule is locked into a rigid coplanar conformation. This Restriction of Intramolecular Motion (RIM) blocks non-radiative decay, triggering a dramatic "turn-on" fluorescence response[2].

Mechanistic pathways of ESIPT and CHEF in Salicylidene Benzhydrazide derivatives.

Protocol: Synthesis and Application of SBH-Based Fluorescent Chemosensors

SBH derivatives serve as exceptionally sensitive and selective probes for detecting heavy and transition metal ions in complex environmental or biological matrices[2].

Objective: Synthesize a standard SBH probe and execute a fluorometric titration for trace Zn²⁺ detection. Causality & Experimental Choices: Ethanol is selected as the primary reaction solvent because it readily dissolves the starting materials but acts as an anti-solvent for the resulting Schiff base, driving spontaneous precipitation and eliminating the need for complex chromatography[1]. For the sensing assay, a mixed solvent system (e.g., Ethanol-Water) is critical; pure water quenches fluorescence via hydrogen-bonding interference, while the organic fraction stabilizes the ESIPT-capable conformation[2].

Step-by-Step Methodology:

• Ligand Synthesis: Dissolve 10 mmol of benzhydrazide in 20 mL of hot absolute ethanol. Slowly add an equimolar amount (10 mmol) of salicylaldehyde dropwise under continuous stirring[1][2].

• Condensation: Reflux the mixture at 80 °C for 4–6 hours. The successful formation of the Schiff base is self-validating, indicated by the appearance of a distinct yellow/ivory precipitate[1][2].

• Purification: Cool the reaction mixture to room temperature. Filter the precipitate under a vacuum, wash thoroughly with cold ethanol to remove unreacted precursors, and dry in a vacuum desiccator[1].

• Sensor Preparation: Prepare a 10 µM stock solution of the purified SBH ligand in a 1:1 (v/v) Ethanol/HEPES buffer (pH 7.4)[2].

• Titration Workflow: Transfer 2.0 mL of the sensor solution to a quartz cuvette. Incrementally spike the solution with a standardized Zn²⁺ solution (0 to 50 µM).

• Data Acquisition: Excite the sample at its isosbestic point (typically ~340 nm) and record the emission spectra (400–600 nm). Plot the fluorescence intensity at the emission maximum against Zn²⁺ concentration to determine the Limit of Detection (LOD)[2].

Protocol: Engineering Photo-Triggered AIE (PTAIE) 4D Soft Materials

Recent advancements have integrated SBH units into multi-arm architectures (e.g., TPE-4SAH) to create materials capable of Photo-Triggered Aggregation-Induced Emission (PTAIE)[4]. Unlike traditional AIE, which requires the physical addition of a poor solvent, PTAIE allows for non-contact, spatio-temporal control of luminescence using UV light[5].

Objective: Fabricate a transformable 4D soft pattern using a multi-arm SBH-metal ion metallogel. Causality & Experimental Choices: UV irradiation induces a localized E-Z isomerization of the hydrazone bonds[4]. This structural transformation disrupts the initial solvation shell, forcing the molecules to aggregate in situ and triggering intense AIE[5]. The dynamic covalent nature of the acylhydrazone bond provides time-dependent self-healing properties, adding a 4th dimension (time) to the material's behavior[4].

Step-by-Step Methodology:

• Doping: Dissolve the multi-arm SBH AIEgen (e.g., TPE-4SAH) in a suitable organic solvent (e.g., THF). Introduce metal salts (Al³⁺, Zn²⁺, or Cd²⁺) to pre-coordinate the ligand sites. The choice of metal dictates the final emission color due to varying degrees of charge transfer and conformational rigidity[4][5].

• Polymer Integration: Blend the metal-coordinated AIEgen into a compatible polymeric network (e.g., PVA or PEG matrix) to form a transparent, non-emissive soft gel[4].

• Mask-Free Laser Writing: Mount the metallogel onto a programmable translation stage. Use a focused UV laser (365 nm) to "write" patterns directly into the gel.

• Activation: The localized UV exposure triggers the PTAIE process, instantly generating highly fluorescent aggregates in the exposed regions[4].

• 4D Transformation: Monitor the pattern over time. Due to the dynamic acylhydrazone bonds, the material can undergo self-healing or pattern erasure upon thermal or chemical stimuli, demonstrating 4D transformability[4].

Workflow for Photo-Triggered Aggregation-Induced Emission (PTAIE) and 4D patterning.

Quantitative Data Summary

The photophysical performance of SBH derivatives is highly dependent on their structural modifications and the specific metal ions they coordinate with. Table 1 summarizes typical quantitative metrics observed in recent materials science applications.

Compound / System	Target / Stimulus	λ_ex (nm)	λ_em (nm)	Mechanism	Key Performance Metric
Salicylaldehyde benzoylhydrazone (SBH)	Zn²⁺ Ion	340	450 - 480	CHEF / ESIPT	High selectivity over Mg²⁺ in EtOH/Water[2]
Salicylaldehyde salicylhydrazone	Mg²⁺ / Zn²⁺	350	460 - 500	CHEF	Solvent-switchable selectivity (DMF vs EtOH)[2]
TPE-4SAH + Al³⁺	UV Light / Time	365	~490 (Blue)	PTAIE	High contrast 4D mask-free writing[4][5]
TPE-4SAH + Zn²⁺	UV Light / Time	365	~540 (Green)	PTAIE	Tunable emission via metal exchange[4][5]
TPA-Substituted Salicylaldehyde	pH / Aggregation	380	550 - 600	AIE / ESIPT	Dual-state emission, high solid-state QY[3]

Table 1. Summary of photophysical properties and applications of Salicylidene Benzhydrazide derivatives in materials science.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Salicylidene Benzhydrazide Synthesis

Overview

Salicylidene benzhydrazide (SBH) and its derivatives are critical Schiff base (aroylhydrazone) ligands used extensively in coordination chemistry, metal-ion sensing, and drug development[1][2]. While the condensation of salicylaldehyde and benzhydrazide is a well-documented procedure, researchers frequently encounter sub-optimal yields (<50%), intractable gums, or complex product mixtures.

This guide is designed for application scientists and drug development professionals. It bypasses basic textbook instructions to provide mechanistic troubleshooting, self-validating protocols, and optimized parameters to ensure high-purity yields.

Mechanistic Workflow & Troubleshooting Logic

Logical workflow for Salicylidene Benzhydrazide synthesis, highlighting mechanistic failure points.

Troubleshooting Guide (FAQs)

Q1: Why is my reaction yield consistently below 50% despite prolonged reflux times? A: Schiff base condensation is a reversible, equilibrium-driven process. Extending the reaction time without actively managing the water byproduct simply maintains the equilibrium state and can promote thermal degradation[3].

• Mechanistic Causality: The nucleophilic attack of the primary amine on the carbonyl carbon forms a hemiaminal intermediate, which must undergo dehydration to form the imine (hydrazone) bond. If water accumulates in a solvent where the product is highly soluble, the reverse reaction (hydrolysis) competes equally with product formation.

• Actionable Solution: Shift the equilibrium via Le Chatelier's principle. You can achieve this by either using an Anhydrous Route (absolute ethanol with 3Å molecular sieves) or a Precipitation Route . In the precipitation route, conducting the reaction in a highly polar medium (like water) ensures the starting materials react, but the resulting hydrophobic SBH product immediately crashes out of solution, irreversibly pulling the equilibrium forward[4][5].

Q2: How does the choice of acid catalyst dictate the success or failure of the condensation? A: The reaction relies on a delicate pH balance to maximize the electrophilicity of the aldehyde without neutralizing the nucleophilicity of the hydrazide.

• Mechanistic Causality: Salicylaldehyde's carbonyl carbon must be activated by protonation. However, benzhydrazide contains a primary amine. If the environment is too acidic (pH < 3), the amine is protonated to form an ammonium salt, rendering it completely non-nucleophilic. If the environment is too basic, the carbonyl remains unactivated.

• Actionable Solution: Use a weak acid catalyst, specifically glacial acetic acid, to maintain a pH of ~4.5. Add only 1-2 drops per 10 mmol of reactants. Avoid strong mineral acids like HCl.

Q3: I am observing multiple spots on my TLC plate and a broad melting point. Is the product degrading? A: You are likely observing a mixture of isomers and tautomers rather than degradation.

• Mechanistic Causality: Salicylidene benzhydrazide exhibits keto-enol tautomerism and can undergo E/Z isomerization[2][3]. In polar protic solvents, or when exposed to trace water during workup, the compound can interconvert between these forms. The E-isomer is thermodynamically preferred, but solvent effects (especially in DMSO or aqueous mixtures) can stabilize the Z-isomer or the imidinol form[3].

• Actionable Solution: Standardize your workup. Wash the crude precipitate thoroughly with cold ethanol and diethyl ether to remove unreacted starting materials and trap the stable E-isomer[4][5]. Dry the product under high vacuum to remove all trace solvents before melting point determination.

Quantitative Optimization Data

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale	Expected Yield
Solvent System	Homogeneous organic (no water removal)	Aqueous suspension / Precipitation	Product insolubility in water forces precipitation, preventing reversible hydrolysis.	40 - 50%
Catalyst (pH)	Strong Acid (HCl, pH < 3)	Glacial Acetic Acid (pH ~4.5)	Mild acid activates the carbonyl without protonating the nucleophilic primary amine.	< 20%
Stoichiometry	1:1 Exact Molar Ratio	1:1.1 (Excess Aldehyde)	Excess volatile aldehyde drives consumption of hydrazide and is easily removed via ether wash.	60 - 65%
Purification	Simple filtration	Ethanol trituration + Ether wash	Removes trapped Z-isomers, unreacted aldehyde, and tautomeric impurities.	Variable purity

Self-Validating Experimental Protocol

This protocol utilizes the precipitation-driven equilibrium shift method to maximize yield without requiring specialized water-removal glassware (e.g., Dean-Stark apparatus).

Step 1: Reagent Preparation & Activation

• Charge a clean, dry round-bottom flask with 13.6 g (0.10 mol) of benzhydrazide[4].

• Suspend the benzhydrazide in 50 mL of distilled water[4].

• Self-Validation Check: The suspension should be uniform. Benzhydrazide is only partially soluble in cold water but will dissolve as the reaction progresses and exothermic heat is evolved.

Step 2: Nucleophilic Addition

• Place the flask under vigorous magnetic stirring.

• Slowly add 13.4 g (0.11 mol, a slight 10% excess) of salicylaldehyde dropwise[4].

• Add 2 drops of glacial acetic acid to adjust the pH to ~4.5.

• Causality: The slight excess of aldehyde ensures complete consumption of the hydrazide, while the acid activates the carbonyl. Heat will naturally evolve indicating successful hemiaminal formation[4].

Step 3: Equilibrium Shifting (Precipitation)

• Stir the mixture at room temperature for 1 hour, then warm briefly on a steam bath (or oil bath at 70°C) for 30 minutes[4].

• Self-Validation Check: A thick, crystalline precipitate should form rapidly. Because the resulting Schiff base is insoluble in the aqueous medium, it crashes out of solution, preventing hydrolysis and driving the reaction to completion[4][5].

Step 4: Isolation and Purification

• Cool the flask in an ice bath to maximize crystallization.

• Filter the precipitate under vacuum using a Büchner funnel.

• Wash the filter cake sequentially with cold water (50 mL) to remove acetic acid, followed by cold diethyl ether (30 mL) to remove any unreacted salicylaldehyde[4].

• Transfer the solid to 300 mL of absolute ethanol, stir for several hours to dissolve impurities, and filter again[4][5].

Step 5: Drying and Verification

• Dry the final crystalline solid under high vacuum for 12 hours.

• Self-Validation Check: Weigh the isolated product. You should obtain approximately 19.0 g (79% of theoretical yield)[4][5]. Determine the melting point; pure Salicylidene Benzhydrazide will melt sharply between 172°–174°C[4][5].

References

• PrepChem.com. "Synthesis of salicylidene benzhydrazide". PrepChem.
• Google Patents. "US4378239A - N-Methylcarbamoyloxy benzaldehyde imine herbicide extenders". Google Patents.
• ResearchGate. "Hydrazones derived from (a) Salicylaldehyde with benzohydrazide and (b). Phenyl hydrazine". ResearchGate.
• National Institutes of Health. "A salicylaldehyde benzoyl hydrazone based near-infrared probe for copper(ii) and its bioimaging applications". PMC.
• ResearchGate. "Salicylaldehyde Benzoyl Hydrazone: Isomerization Due to Water. A Structural Analysis Using a Combination of NMR, IR, and Theoretical Investigations". ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A salicylaldehyde benzoyl hydrazone based near-infrared probe for copper(ii) and its bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]
• 5. US4378239A - N-Methylcarbamoyloxy benzaldehyde imine herbicide extenders - Google Patents [patents.google.com]

Challenges in the recrystallization of Salicylidene benzhydrazide

Welcome to the Advanced Materials & Coordination Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the nuanced thermodynamic and kinetic challenges encountered during the purification of Salicylidene benzhydrazide (SBH).

SBH is a highly versatile Schiff base ligand utilized extensively in coordination chemistry and drug development. However, its azomethine (imine) linkage and extensive hydrogen-bonding capabilities make its recrystallization uniquely challenging. This guide bridges the gap between theoretical chemistry and benchtop execution, ensuring your protocols are robust, reproducible, and self-validating.

Workflow Visualization: Recrystallization Bottlenecks

The following diagram maps the critical path for SBH recrystallization, highlighting the specific stages where thermodynamic and kinetic risks threaten product integrity.

Recrystallization workflow for Salicylidene benzhydrazide highlighting key thermodynamic risks.

Troubleshooting Guide & FAQs

Q1: Why is my SBH yield drastically reduced after recrystallization, and why does the melting point drop below the expected 170–174°C range? A1: This is a classic symptom of azomethine (imine) bond hydrolysis . Schiff base condensation is a reversible thermodynamic process. Prolonged heating in protic solvents (like ethanol or methanol) containing trace water can drive the equilibrium backward, cleaving the ligand back into salicylaldehyde and benzhydrazide[1].

• Causality: The activation energy for hydrolysis drops significantly at reflux temperatures.

• The Fix: Minimize the time the compound spends in boiling solvent. Use strictly anhydrous ethanol and perform the hot filtration rapidly. Never leave the solution at reflux for more than 5–10 minutes during dissolution.

Q2: My crystals appear pure, but elemental analysis and NMR show residual solvent that won't disappear even after standard oven drying. How do I fix this? A2: You are experiencing solvent inclusion (trapping) driven by intermolecular hydrogen bonding. The salicylaldehyde-benzoylhydrazone class of molecules possesses a planar conformation stabilized by strong intra- and intermolecular hydrogen bonds, often forming linear chains along the crystal lattice[2]. These networks can easily trap polar protic solvent molecules (like ethanol) within the crystal voids.

• Causality: Standard convective heating is insufficient because the solvent is integrated into the H-bond network of the lattice itself.

• The Fix: You must use high-vacuum desiccation (e.g., < 0.1 Torr) at an elevated temperature (50–60°C) to break the lattice-solvent interactions without melting the compound.

Q3: I am getting an amorphous powder instead of well-defined crystalline prisms. What is going wrong? A3: This indicates rapid supersaturation and kinetic precipitation rather than thermodynamic crystallization. If you cool the hot solution too quickly (e.g., plunging it directly into an ice bath), nucleation outpaces crystal growth.

• Causality: Rapid cooling forces the solute out of solution before it has time to organize into its lowest-energy crystalline lattice, trapping impurities within the amorphous solid.

• The Fix: Implement a step-cooling protocol. Allow the hot filtered solution to cool to room temperature undisturbed for 2 hours, promoting the growth of a few nucleation sites into large, pure prisms, before transferring to a 4°C environment.

Quantitative Data: Solvent Selection Matrix

Selecting the correct solvent is a delicate balance between solubility curves and chemical stability. The data below summarizes the operational parameters for SBH recrystallization[1][3].

Solvent System	Solubility (Hot)	Solubility (Cold)	Risk of Hydrolysis	Expected Recovery	Application Note
Anhydrous Ethanol	High	Low	Low	75–85%	Optimal. Provides the best balance of yield and stability.
Methanol	High	Moderate	Medium	60–70%	Viable alternative; requires less volume but yields are slightly lower.
Ethanol/Water (80:20)	Very High	Very Low	High	>90% (Crude)	Not recommended. High risk of imine bond cleavage.
DMF / DMSO	Very High	High	Low	N/A	Avoid. Impossible to remove completely without degrading the product.

Standard Operating Procedure (SOP): Self-Validating Recrystallization

This step-by-step methodology is designed to be self-validating. Do not proceed to the next step unless the validation check is met.

Step 1: Solvent Preparation Pre-heat 50 mL of anhydrous ethanol to 75°C (just below its boiling point of 78°C) in a water bath. Causality: Keeping the solvent slightly below boiling minimizes thermal degradation of the Schiff base.

Step 2: Dissolution Suspend 10 g of crude Salicylidene benzhydrazide in 20 mL of the hot ethanol. Incrementally add the remaining hot solvent in 5 mL portions while stirring continuously until complete dissolution is achieved.

• Validation Check: The solution must be a clear, vibrant yellow. If cloudiness persists after 45 mL of solvent, it is an insoluble impurity. Stop adding solvent to prevent over-dilution.

Step 3: Rapid Hot Filtration Immediately filter the hot solution through a pre-warmed fluted filter paper or a jacketed sintered glass funnel into a clean Erlenmeyer flask.

• Validation Check: The filter paper should capture dark or insoluble particulates, leaving a perfectly transparent yellow filtrate.

Step 4: Controlled Nucleation (Step-Cooling) Cover the receiving flask with a watch glass and let it stand undisturbed at room temperature (20–25°C) for exactly 2 hours.

• Validation Check: Yellow prismatic crystals should begin forming along the glass-liquid interface. If no crystals form, scratch the inside of the flask with a glass rod to induce nucleation.

Step 5: Yield Maximization Transfer the flask to a 4°C refrigerator for an additional 4 hours to force the remaining dissolved product out of solution.

Step 6: Isolation and Washing Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 10 mL of ice-cold anhydrous ethanol[3].

• Causality: The cold wash removes surface impurities and mother liquor without redissolving the bulk crystalline product.

Step 7: High-Vacuum Desiccation Transfer the crystals to a vacuum desiccator. Dry at 50°C under high vacuum (< 0.1 Torr) for 12 hours to eliminate included solvent molecules trapped by the intermolecular hydrogen-bonding network.

• Validation Check: The final product must have a sharp melting point between 170°C and 174°C[1]. A depressed or broad melting point indicates incomplete drying or hydrolysis.

References

• US4378239A - N-Methylcarbamoyloxy benzaldehyde imine herbicide extenders Source: Google Patents URL
• Synthesis and Application of Salicylaldehyde Benzoyl Hydrazone-Based Coordination Complexes Source: BenchChem URL
• 3-Hydroxysalicylaldehyde benzoylhydrazone Source: IUCr Journals URL

Sources

• 1. US4378239A - N-Methylcarbamoyloxy benzaldehyde imine herbicide extenders - Google Patents [patents.google.com]
• 2. journals.iucr.org [journals.iucr.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Salicylidene Benzhydrazide Solubility &amp; Assay Optimization

Welcome to the Technical Support Center for Salicylidene benzhydrazide (SBH) , also widely referred to in literature as salicylaldehyde benzoyl hydrazone[1]. As a potent tridentate iron chelator, SBH is highly valued for its anti-proliferative, anti-oxidant, and anti-ferroptotic properties[2][3]. However, researchers frequently encounter significant formulation challenges when transitioning this compound into biological assays.

This guide is designed for scientists and drug development professionals. It bypasses generic advice to provide field-proven, causality-driven methodologies for solubilizing SBH while maintaining its structural integrity and biological efficacy.

Part 1: The Causality of Insolubility and Instability

To successfully formulate SBH, one must first understand the molecular mechanics working against its solubility in aqueous media:

• Extreme Hydrophobicity: The molecular architecture of SBH consists of two planar aromatic rings bridged by a hydrazone linkage. This highly lipophilic conformation lacks sufficient polar functional groups to interact favorably with water, rendering it virtually insoluble in aqueous buffers but highly soluble in polar aprotic solvents like Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF)[1][4].

• Hydrolytic Cleavage: The hydrazone bond (C=N-NH) is a Schiff base derivative. In aqueous environments—particularly under physiological or slightly acidic pH conditions—this bond is highly susceptible to nucleophilic attack by water. This hydrolysis cleaves the active compound back into its inactive precursors: salicylaldehyde and benzoyl hydrazide[2].

Understanding these two factors dictates our entire approach: we must maximize lipophilic solvation while minimizing the duration of aqueous exposure.

Part 2: Self-Validating Protocol for Stock Preparation and Media Dilution

To ensure reproducibility and prevent artifactual data caused by precipitated compound or degraded stock, follow this standardized, self-validating workflow.

Step-by-Step Methodology

Step 1: Stock Solution Preparation (40 mM)

• Action: Weigh the lyophilized SBH powder and dissolve it completely in 100% anhydrous DMSO to yield a 40 mM stock solution[3].

• Causality: Anhydrous DMSO is critical. Any moisture present in standard laboratory-grade DMSO will initiate the slow hydrolysis of the hydrazone bond during storage, silently destroying your compound's efficacy before the assay even begins.

Step 2: Aliquoting and Storage

• Action: Divide the stock into single-use aliquots (e.g., 10–20 µL) in opaque or foil-wrapped microcentrifuge tubes and store at -20°C.

• Causality: Repeated freeze-thaw cycles introduce condensation (water) into the tube, accelerating degradation. Single-use aliquots isolate the bulk of your compound from thermal and hydrolytic stress.

Step 3: Intermediate Dilution (For High-Dose Testing)

• Action: If your final assay requires SBH concentrations greater than 40 µM, perform an intermediate "step-down" dilution using a co-solvent mixture (e.g., 20% PEG400 or 10% HP-β-CD in PBS) before adding it to the culture media.

• Causality: Adding a highly concentrated DMSO stock directly to aqueous media causes localized supersaturation, forcing the hydrophobic SBH molecules to aggregate and crystallize before they can disperse.

Step 4: Final Media Addition

• Action: Dilute the compound into pre-warmed (37°C) cell culture medium containing serum immediately prior to treating the cells. The final concentration of DMSO in the assay well must strictly remain ≤ 0.1% (v/v) [2].

• Causality: Cold media induces thermal shock, reducing the kinetic energy required to keep the lipophilic molecules solvated. Serum proteins (like BSA) act as hydrophobic carriers, binding SBH and preventing precipitation. Exceeding 0.1% DMSO introduces solvent-induced cytotoxicity, confounding your viability data.

Step 5: Microscopic Validation (Quality Control)

• Action: Before initiating your endpoint biological assay (e.g., MTT or LDH), examine the treated wells under a phase-contrast microscope at 20x or 40x magnification.

• Validation: If the solution is clear, proceed. If you observe needle-like crystals or amorphous aggregates, the compound has "crashed out." Your effective concentration is now unknown, and the assay must be aborted to prevent reporting false-negative IC50 values.

Workflow for the preparation and validation of SBH solutions in biological assays.

Part 3: Troubleshooting FAQs

Q1: My compound crashes out immediately when added to the assay buffer. What do I do? A: This is a classic solvent-shock reaction. To mitigate this, never add the DMSO stock directly to a large volume of cold, serum-free buffer. Utilize the "step-down" dilution method described in Step 3 of our protocol. Alternatively, ensure your assay buffer contains at least 5-10% Fetal Bovine Serum (FBS) or 0.1% Bovine Serum Albumin (BSA). The hydrophobic pockets of these proteins will sequester the SBH molecules, preventing them from self-associating into crystals.

Q2: I need to test SBH at 100 µM, but using a 40 mM stock means my final DMSO concentration will be 0.25%, which is killing my cells. Are there alternatives? A: Yes. If your specific cell line is sensitive to DMSO >0.1%, you cannot rely on DMSO alone for high-dose testing. Consider Cyclodextrin Complexation . Formulate SBH with 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of the cyclodextrin encapsulates the aromatic rings of SBH, significantly enhancing aqueous solubility without the cellular toxicity associated with high DMSO concentrations.

Q3: I am seeing highly variable IC50 results between different experimental batches. Why is this happening? A: The most likely culprit is the hydrolytic instability of the hydrazone bond[2]. If you are freeze-thawing your DMSO stock, or if your stock has absorbed atmospheric moisture over time, the SBH is actively degrading into inactive precursors. Always use fresh, single-use aliquots. Furthermore, limit the duration of your assay if possible; in aqueous media at 37°C, the half-life of many salicylaldehyde hydrazones is limited, meaning a 72-hour assay may yield vastly different results than a 24-hour assay due to compound degradation, not biological resistance.

Part 4: Quantitative Data & Solvent System Comparison

When optimizing your assay, selecting the correct solvent system is just as critical as the biological model itself. The table below summarizes the operational limits of various solvent systems for SBH.

Solvent System	Max Stock Concentration	Cellular Toxicity Threshold (In Vitro)	Hydrolytic Stability (at 4°C)	Primary Use Case
100% DMSO	>40 mM[3]	≤ 0.1% v/v[2]	High (if anhydrous)	Standard in vitro screening (MTT/LDH)
100% DMF	~30 mM	≤ 0.1% v/v	Moderate	Alternative to DMSO for specific cell lines
20% PEG400 in PBS	~5 mM	≤ 2.0% v/v	Low (Aqueous environment)	Intermediate step-down dilution
10% HP-β-CD	~10 mM	≤ 5.0% v/v	Moderate (Protected cavity)	High-dose or in vivo applications

Part 5: Mechanism of Action & Assay Targeting

When your compound is successfully solubilized, it exerts its biological effects primarily through iron chelation. SBH acts as a tridentate ligand, forming stable 2:1 complexes with intracellular labile iron (Fe2+/Fe3+). By sequestering this iron, SBH prevents the Fenton reaction, thereby halting the generation of Reactive Oxygen Species (ROS) and subsequent lipid peroxidation. This makes SBH an excellent candidate for assays measuring anti-ferroptotic neuroprotection[3].

Mechanism of action for SBH-mediated iron chelation and anti-ferroptotic neuroprotection.

Sources

• 1. Salicylaldehyde Benzoyl Hydrazone|CAS 3232-37-9|RUO [benchchem.com]
• 2. Structure-Activity Relationships of Novel Salicylaldehyde Isonicotinoyl Hydrazone (SIH) Analogs: Iron Chelation, Anti-Oxidant and Cytotoxic Properties | PLOS One [journals.plos.org]
• 3. Salicylaldehyde Benzoylhydrazone Protects Against Ferroptosis in Models of Neurotoxicity and Behavioural Dysfunction, In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bsphs.org [bsphs.org]

Schiff Base Synthesis Support Center: Troubleshooting &amp; Optimization Guide

Welcome to the Technical Support Center for Schiff Base Synthesis. As researchers and drug development professionals, you know that synthesizing imines (Schiff bases) is rarely as simple as mixing an amine and a carbonyl compound. While the fundamental condensation reaction is straightforward, the equilibrium-driven nature of the process makes it highly susceptible to side reactions, stalling, and degradation.

This guide is designed to provide you with field-proven insights, mechanistic causality, and self-validating protocols to troubleshoot your syntheses and maximize your yields.

The Mechanistic Landscape

To troubleshoot effectively, we must first understand the competing pathways in the reaction vessel. Schiff base formation occurs in two main steps: the nucleophilic addition of a primary amine to a carbonyl group to form a carbinolamine intermediate , followed by acid-catalyzed dehydration to form the imine [1].

Because water is a byproduct, the reaction is entirely reversible. Without strict environmental control, side reactions will outcompete your target synthesis.

Mechanistic pathways of Schiff base formation and competing side reactions.

Troubleshooting FAQs: Diagnosing Side Reactions

Q1: Why is my imine reverting to starting materials, even after a seemingly successful reaction? (The Hydrolysis Problem)

Causality: The formation of a Schiff base is an equilibrium process. According to 2, if the water generated during the dehydration step is not actively removed, the equilibrium shifts to the left, hydrolyzing the imine back into the starting amine and carbonyl compound[2]. Furthermore, hydrolysis is accelerated in acidic environments[1]. Solution: You must actively sequester or remove water. Use azeotropic distillation (e.g., Dean-Stark apparatus) for robust molecules, or molecular sieves for heat-sensitive substrates.

Q2: I'm seeing multiple spots on my TLC plate and a polymeric sludge instead of my product. What happened? (Aldol Condensation & Polymerization)

Causality: If your starting aldehyde or ketone possesses α-hydrogens, it is susceptible to 3[3]. This side reaction is highly promoted by basic conditions. If your primary amine is sufficiently basic, it can deprotonate the α-carbon, triggering the Aldol cascade[2]. Additionally, unhindered aliphatic aldehydes are notoriously prone to rapid polymerization[4]. Solution: Maintain strictly mildly acidic conditions (pH 4-5) to suppress enolate formation. If using aliphatic aldehydes, consider lowering the reaction temperature and using dehydrating agents instead of thermal refluxing.

Q3: My reaction stalled at the carbinolamine intermediate. How do I force the dehydration step without ruining the reaction?

Causality: The dehydration of the carbinolamine intermediate requires acid catalysis to protonate the hydroxyl group, turning it into a superior leaving group (H₂O)[2]. However, the reaction rate is highly pH-dependent. If the pH drops below 3, the primary amine becomes fully protonated (forming an unreactive ammonium salt), which kills its nucleophilicity and halts the initial addition step[1]. Solution: Buffer the reaction to the "Goldilocks zone" of pH 4-5. Adding 1-2 drops of glacial acetic acid or a catalytic amount of p-toluenesulfonic acid (p-TsOH) provides enough protons to drive dehydration without neutralizing your amine[5].

Q4: I am trying to synthesize a ketimine from an aromatic ketone, but the yield is extremely low. Why?

Causality: Ketones are sterically more hindered and inherently less electrophilic than aldehydes. Aromatic ketones are even less reactive due to resonance stabilization of the carbonyl carbon[1]. Solution: Ketimine synthesis requires forcing conditions. You must use higher temperatures (refluxing in toluene), extended reaction times (24-72 hours), and aggressive water removal. Many chemists prefer a Soxhlet apparatus filled with CaCl₂ over a Dean-Stark trap for these stubborn substrates[6].

Logical troubleshooting workflow for optimizing Schiff base synthesis.

Quantitative Data: Water Removal Strategies

To optimize your synthesis, select a water removal strategy that aligns with your substrate's thermal stability and reactivity profile.

Strategy	Mechanism of Action	Typical Yield	Optimal Substrates	Key Limitations / Side Reaction Risks
Ambient Stirring	Passive equilibrium	30-50%	Highly reactive aromatic aldehydes	Severe hydrolysis; equilibrium limits yield[1]
Dean-Stark Distillation	Azeotropic removal	70-95%	Aromatic ketones, stable aldehydes	High heat can promote thermal aldol condensation[2]
4Å Molecular Sieves	Pore-selective trapping	65-90%	Heat-sensitive aliphatic aldehydes	Sieves can crush, forming hard-to-filter suspensions
Soxhlet with CaCl₂	Chemical desiccation	75-95%	Sterically hindered ketimines	Requires extended reaction times (72h+)[6]

Self-Validating Experimental Protocols

A robust protocol must contain internal checkpoints to verify that the chemistry is proceeding as intended. Below are two standardized workflows.

Protocol A: Azeotropic Distillation via Dean-Stark

Best for: Robust aromatic aldehydes and ketones.

Causality: Toluene forms a minimum-boiling azeotrope with water. As the mixture boils, the azeotrope vaporizes, condenses, and falls into the side-arm trap. Because water is denser than toluene and immiscible, it sinks to the bottom of the trap, removing it from the equilibrium system, while the toluene overflows back into the reaction flask[2].

• Setup: In a round-bottom flask, combine the carbonyl compound (1.0 eq) and primary amine (1.05 eq) in anhydrous toluene (approx. 10 mL per gram of reactant). Add a catalytic amount of glacial acetic acid (1-2 drops)[5].

• Assembly: Attach a Dean-Stark trap to the flask, fill the trap's side-arm with toluene, and attach a reflux condenser.

• Reaction: Heat the mixture to vigorous reflux (oil bath at ~120°C).

• Self-Validation Checkpoint: Monitor the water accumulating at the bottom of the Dean-Stark trap. Calculate your theoretical water yield (e.g., 10 mmol of reactants should yield ~0.18 mL of water). If the collected water matches the theoretical yield, the dehydration is complete. If water stops accumulating prematurely, the reaction has stalled (check pH).

• Isolation: Cool to room temperature. Remove toluene under reduced pressure. Recrystallize the crude imine from hot ethanol.

Protocol B: Mild Synthesis using Molecular Sieves

Best for: Heat-sensitive substrates, aliphatic aldehydes prone to polymerization.

Causality: 4Å molecular sieves feature precisely sized pores that selectively trap water molecules (kinetic diameter ~2.65 Å) while excluding larger organic molecules. This drives the equilibrium forward at room temperature, avoiding the thermal stress that causes aldol condensation and polymerization.

• Preparation: Activate 4Å molecular sieves by heating them in a vacuum oven at 250°C for 12 hours. Cool under argon.

• Setup: In an oven-dried flask under inert atmosphere, dissolve the carbonyl compound (1.0 eq) and amine (1.0 eq) in anhydrous dichloromethane (DCM).

• Reaction: Add the activated molecular sieves (approx. 1 g per mmol of reactant). Stir at room temperature for 12-24 hours.

• Self-Validation Checkpoint: Monitor the reaction via TLC. Because imines can hydrolyze on silica gel, pre-treat your TLC plates by dipping them in a 5% triethylamine/hexane solution[6]. The disappearance of the carbonyl starting material spot and the appearance of a new, distinct spot validates progression.

• Isolation: Filter the mixture through a pad of Celite to remove the sieves. Concentrate the filtrate under reduced pressure.

References

• Overview of Schiff Bases | IntechOpen |
• Common side products in Schiff base form
• Imines - Properties, Formation, Reactions, and Mechanisms | Master Organic Chemistry |
• What are the conditions used for schiff base reaction?
• Aldol Condens
• Synthesis of Schiff base | Reddit (r/Chempros) |

Sources

• 1. Overview of Schiff Bases | IntechOpen [intechopen.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Reddit - Please wait for verification [reddit.com]

Overcoming poor reproducibility in Salicylidene benzhydrazide experiments

Technical Support Center: Troubleshooting Salicylidene Benzhydrazide Experiments

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the reproducibility of experiments involving Salicylidene benzhydrazide and related aroylhydrazone Schiff bases. While this scaffold is highly valued in drug discovery and coordination chemistry, it is notoriously susceptible to microenvironmental variables.

Poor reproducibility in these experiments rarely stems from operator error; rather, it is rooted in the molecule's dynamic covalent chemistry, tautomeric equilibria, and potent metal-chelating properties. This guide deconstructs the causality behind these mechanisms and provides self-validating protocols to ensure absolute data integrity.

Section 1: Frequently Asked Questions (Mechanistic Causality)

Q1: My 1H-NMR spectra of Salicylidene benzhydrazide in DMSO-d6 show inconsistent peak integrations and extra signals that worsen over time. Is my compound degrading? A1: Yes, it is undergoing moisture-driven hydrolysis. Salicylidene benzhydrazide contains a dynamic imine (hydrazone) bond (-CH=N-). In the presence of trace moisture—commonly absorbed by hygroscopic solvents like DMSO-d6—the imine bond hydrolyzes back to salicylaldehyde and benzhydrazide[1]. This is mechanistically verifiable: you will observe the gradual appearance of a sharp, diagnostic aldehyde (-CHO) peak at ~10.3 ppm, accompanied by the proportional weakening of the azomethine (-CH=N-) peak at 8.9–9.0 ppm[2].

Q2: Why do the chemical shifts of the azomethine and phenolic protons fluctuate between different batches of the same assay buffer? A2: You are observing keto-enol tautomerism. The 2-hydroxy group of the salicylidene moiety forms a strong intramolecular hydrogen bond with the imine nitrogen. Depending on solvent polarity and pH, the molecule exists in an equilibrium between the phenol-imine (O-H···N) and keto-amine (O···H-N) tautomers[3]. In 1H-NMR, this tautomerism manifests as the splitting of the -CH=N- peak into two closely spaced signals around 8.9–9.0 ppm[2]. Because these tautomers possess different binding affinities and electronic properties, slight variations in assay buffer composition will drastically shift the equilibrium, leading to irreproducible biological readouts.

Q3: My compound shows potent enzyme inhibition in primary biochemical screens, but the IC50 values are highly variable and fail to translate in cellular assays. What is happening? A3: Salicylidene benzhydrazide is a classic Pan Assay Interference Compound (PAINS) due to its metal chelation properties[4]. The molecule acts as a tridentate (O, N, O) ligand, forming highly stable complexes with trace transition metals (e.g., Fe3+, Cu2+, Zn2+) present in biological buffers[5]. The azomethine nitrogen and phenolic oxygen actively share in this chelation process[6]. If your target enzyme relies on a metal cofactor, or if trace metals in the buffer catalyze redox interference, the compound will act as a false-positive inhibitor.

Section 2: Self-Validating Experimental Protocols

To establish trustworthiness in your results, your experimental design must be self-validating. Do not assume compound integrity; prove it continuously through the following workflows.

Protocol A: NMR Validation of Structural Integrity and Tautomerism

Purpose: To differentiate between compound hydrolysis, tautomeric shifts, and pure product. Step-by-Step Methodology:

• Sample Preparation: Dissolve 5 mg of Salicylidene benzhydrazide in 0.5 mL of strictly anhydrous DMSO-d6 (use a freshly opened ampoule to avoid ambient moisture).

• Baseline Scan: Immediately acquire a standard 1H-NMR spectrum. Record the integration ratio of the azomethine proton (~8.9 ppm) to the aromatic protons.

• Time-Course Analysis: Leave the NMR tube at room temperature for 24 hours and re-acquire the spectrum. Look for the emergence of a peak at 10.3 ppm[2].

• Self-Validating Step (D2O Exchange): Add 10 µL of D2O to the NMR tube, shake vigorously for 1 minute, and acquire a third spectrum.

  • Causality Check: Exchangeable protons (phenolic -OH, hydrazide -NH) will disappear due to deuterium exchange. If the peak at 10.3 ppm remains, it is a non-exchangeable aldehyde proton, confirming irreversible hydrolysis rather than a tautomeric shift[2].

Protocol B: Biochemical Counter-Screen for Metal Chelation (PAINS)

Purpose: To rule out metal sequestration as the mechanism of enzyme inhibition. Step-by-Step Methodology:

• Baseline Assay: Determine the IC50 of Salicylidene benzhydrazide against your target enzyme using standard buffer conditions.

• EDTA Spike-in: Prepare a parallel assay buffer supplemented with 10 µM EDTA (a strong, non-specific metal chelator). Re-determine the IC50.

• Metal Saturation: Prepare a third assay buffer supplemented with 10 µM FeCl3 or ZnCl2 (depending on the target enzyme's known sensitivities). Re-determine the IC50.

• Self-Validating Logic:

  • If the compound is a true competitive inhibitor, the IC50 will remain relatively constant across all three conditions.

  • If the activity is abolished in the presence of excess metal, or if EDTA drastically shifts the baseline activity, the compound is acting as a metal chelator[5], sequestering essential trace metals rather than binding the specific protein target[4].

Section 3: Quantitative Data Presentation

The following table summarizes the quantitative indicators used to diagnose microenvironmental interference in Salicylidene benzhydrazide experiments.

Interference Variable	Microenvironmental Trigger	Structural Consequence	Primary Diagnostic Indicator	Biological Assay Impact
Hydrolysis	>0.1% H2O in DMSO-d6 or aqueous buffer	Cleavage of the imine (-CH=N-) bond	Emergence of 1H-NMR peak at ~10.3 ppm (-CHO)	Loss of active pharmacophore; false negatives.
Keto-Enol Tautomerism	Shifts in solvent polarity or pH	Shift from phenol-imine to keto-amine form	Splitting of 1H-NMR -CH=N- peak at 8.9–9.0 ppm	Variable target affinity; inconsistent IC50 values.
Metal Chelation	Trace Fe3+, Cu2+, Zn2+ in biological buffers	Formation of 1:2 metal-ligand complexes	Azomethine/phenolic NMR shifts; Reversal by EDTA	False-positive enzyme inhibition (PAINS behavior).

Section 4: Diagnostic Workflow Diagram

Below is a logical decision tree to help you systematically troubleshoot reproducibility issues in your experiments.

Diagnostic workflow for identifying hydrolysis, tautomerism, and metal chelation in assays.

References

• Revisiting salicylidene-based anion receptors - PMC - NIH. 2

• Revisiting salicylidene-based anion receptors - RSC Publishing. 1

• Intramolecular Hydrogen Bonding and Tautomerism in Schiff Bases: Synthesis, Spectroscopic and Theoretical Studies. 3

• PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition. 4

• Characterization of cytoprotective and toxic properties of iron chelator SIH, prochelator BSIH and their degradation products. 5

• Structure Studies of the Prepared Novel Hydrazone Schiff's Base Complexes Using Spectroscopic, Thermal Analyses and Their Biological Activities. 6

Sources

• 1. Revisiting salicylidene-based anion receptors - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07677A [pubs.rsc.org]
• 2. Revisiting salicylidene-based anion receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Characterization of cytoprotective and toxic properties of iron chelator SIH, prochelator BSIH and their degradation products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bendola.com [bendola.com]

Technical Support Center: Optimizing Salicylidene Benzhydrazide Synthesis

Welcome to the Advanced Technical Support Center for the synthesis of Salicylidene benzhydrazide (also known as Salicylaldehyde benzoyl hydrazone or SBH). This platform is designed for researchers and drug development professionals who require high-purity aroylhydrazone Schiff bases for downstream applications, such as the generation of transition metal complexes or active pharmaceutical ingredients.

Below, we deconstruct the physicochemical mechanics of hydrazone condensation, provide diagnostic troubleshooting, and outline self-validating protocols to ensure reproducible yields.

I. Mechanistic Overview & Catalyst Causality

The synthesis of Salicylidene benzhydrazide relies on the condensation between salicylaldehyde and benzhydrazide. Because this is a reversible equilibrium reaction, catalyst selection is the primary driver of both reaction velocity and final yield.

The fundamental challenge lies in the pKa differential :

• Carbonyl Activation: The carbonyl oxygen of salicylaldehyde must be protonated to increase the electrophilicity of the carbonyl carbon.

• Nucleophile Preservation: Benzhydrazide contains a primary amine terminal ( −NH2​ ) with a relatively low pKa. If the reaction environment is too acidic, this amine becomes protonated ( −NH3+​ ), losing its lone pair and completely halting its nucleophilic attack.

Therefore, the optimal catalyst must thread the needle—providing enough protons to activate the aldehyde without neutralizing the hydrazide[1].

II. Diagnostic Decision Tree

Use the following diagnostic workflow to identify the correct catalytic intervention based on the specific bottlenecks observed in your reaction matrix.

Diagnostic decision tree for resolving bottlenecks in Salicylidene benzhydrazide synthesis.

III. Troubleshooting & FAQs

Q1: Why is my condensation reaction stalling at 50% conversion despite prolonged reflux? Causality: You are likely experiencing equilibrium stagnation. Relying solely on thermal energy without an acid catalyst fails to sufficiently polarize the aldehyde's carbonyl bond. Conversely, if you used a strong mineral acid (like HCl ) or p -Toluenesulfonic acid ( p -TsOH) at high loadings, you have likely protonated the benzhydrazide, rendering it non-nucleophilic. Solution: Switch to a weak organic acid catalyst. Adding 5 mol% of glacial acetic acid buffers the solution to a pH of ~4.5. This optimally activates the salicylaldehyde while leaving the benzhydrazide free to attack[1].

Q2: I am trying to synthesize the pure ligand, but I keep recovering a highly colored, insoluble mass. What is happening? Causality: Salicylidene benzhydrazide is a potent tridentate (ONO) chelating ligand, combining phenolate, imine, and amide donor sites[2]. If your reaction flask, stir bar, or solvent is contaminated with trace transition metals (e.g., Cu2+ , Fe3+ , Ni2+ ), the ligand will instantaneously form a thermodynamically stable metal complex upon generation[1]. Solution: Ensure all glassware is strictly acid-washed and rinsed with EDTA. Use HPLC-grade absolute ethanol. Never use metal spatulas to transfer slightly damp benzhydrazide.

Q3: How can I optimize the synthesis for a "green" scale-up without tedious aqueous workups? Causality: Homogeneous catalysts (like acetic acid) require neutralization or extensive washing to remove trace acid, which generates waste and risks hydrolyzing the sensitive imine bond during purification. Solution: Transition to a heterogeneous solid-acid catalyst, such as silica-supported sulfuric acid ( SiO2​-OSO3​H ). The catalyst provides protons strictly at the solid-liquid interface. Upon reaction completion, the catalyst is removed via simple hot filtration, allowing the pure product to crystallize directly from the cooling filtrate.

IV. Quantitative Catalyst Comparison

The following table summarizes the performance metrics of various catalytic systems for the condensation of salicylaldehyde and benzhydrazide based on standardized 10 mmol scale reactions.

Catalyst System	Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)	Mechanistic Notes
None (Control)	0	EtOH	78	12.0	45	85	Equilibrium limited; high unreacted starting material.
Glacial Acetic Acid	5	EtOH	78	2.0	92	98	Industry standard; optimal pH control[1].
p -TsOH	5	Toluene	110	1.5	88	91	Requires Dean-Stark trap; risks amine protonation.
SiO2​-OSO3​H	10	EtOH	78	1.0	95	99	Heterogeneous; allows for zero-waste recovery.

V. Self-Validating Experimental Protocols

The following methodologies are engineered as "self-validating systems." They incorporate distinct visual and analytical milestones that confirm mechanistic success in real-time, preventing the compounding of errors.

Protocol A: Standard Homogeneous Catalysis (Glacial Acetic Acid)

Best for standard laboratory-scale ligand synthesis and immediate downstream complexation.

• Preparation: In a 50 mL round-bottom flask, dissolve 10.0 mmol (1.36 g) of benzhydrazide in 20 mL of hot absolute ethanol.

• Activation: Add 10.0 mmol (1.22 g / 1.06 mL) of salicylaldehyde. The solution will initially appear pale yellow and transparent.

• Catalysis: Add exactly 3 to 5 drops of glacial acetic acid (approx. 5 mol%).

  • Causality: This specific loading lowers the pH to the optimal ~4.5 threshold, activating the aldehyde without neutralizing the nucleophile.

• Reflux & Validation: Attach a reflux condenser and heat to 78 °C.

  • Validation Check: Within 15–30 minutes, a dense, bright yellow precipitate must begin to form. This indicates successful nucleation of the Schiff base. Because the product is poorly soluble in ethanol compared to the reactants, its precipitation continuously drives the equilibrium forward via Le Chatelier's principle.

• Isolation: After 2 hours of reflux, cool the flask to 0 °C in an ice bath for 30 minutes to maximize crystallization. Filter via vacuum, wash the filter cake with 5 mL of ice-cold ethanol, and dry in vacuo. (Expected melting point: 172–174 °C).

Protocol B: Heterogeneous Catalysis (Solid Acid Approach)

Best for green chemistry applications, scale-up, and avoiding aqueous workups.

• Preparation: Combine 10.0 mmol benzhydrazide and 10.0 mmol salicylaldehyde in 25 mL of absolute ethanol in a flask equipped with a magnetic stirrer.

• Catalysis: Add 100 mg of Silica-supported sulfuric acid ( SiO2​-OSO3​H ).

• Reflux: Heat the suspension to a vigorous reflux for 1 hour.

• Hot Filtration (Critical Step): While the mixture is still boiling, rapidly filter it through a pre-warmed Buchner funnel to remove the solid silica catalyst.

  • Causality & Validation: The Schiff base product is highly soluble in boiling ethanol but insoluble at room temperature. Filtering hot ensures the product remains dissolved in the filtrate while the catalyst is stripped away. If the funnel is cold, premature crystallization will occur on the frit, ruining the yield.

• Crystallization: Allow the clear yellow filtrate to cool slowly to room temperature. Pure, needle-like yellow crystals of Salicylidene benzhydrazide will spontaneously form.

VI. References

1.[1] Title: Synthesis and Characterization of Metal Complexes with Schiff Base Ligands. Source: Journal of Chemical Education (American Chemical Society). URL:[Link]

2.[2] Title: Hydrazone Schiff base-manganese(II) complexes: Synthesis, crystal structure and catalytic reactivity. Source: Polyhedron. URL:[Link]

Sources

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. ac1.hhu.de [ac1.hhu.de]

Reference Data & Comparative Studies

A Researcher's Guide to Validating the Purity of Synthesized Salicylidene Benzhydrazide

For researchers and professionals in drug development, the synthesis of novel compounds is merely the first step. The subsequent, and arguably more critical, phase is the rigorous validation of the synthesized product's purity. This guide provides an in-depth, comparative analysis of the essential analytical techniques for confirming the purity of Salicylidene benzhydrazide, a Schiff base with significant interest due to its metal-chelating properties and biological activities.[1][2] This document moves beyond a simple listing of procedures to explain the rationale behind experimental choices, ensuring a self-validating and trustworthy workflow.

The Imperative of Purity in Synthesized Compounds

The presence of unreacted starting materials, by-products, or residual solvents can significantly impact the physicochemical and biological properties of a synthesized compound. In the context of drug discovery, impurities can lead to erroneous biological data, mask the true activity of the target molecule, or even introduce toxicity. Therefore, a multi-faceted approach to purity validation is not just recommended; it is a necessity for scientific integrity.

Synthesis and Purification: A Foundational Overview

Salicylidene benzhydrazide is typically synthesized via a condensation reaction between salicylaldehyde and benzhydrazide.[1] The reaction is generally straightforward, yielding the product as a precipitate.

Experimental Protocol: Synthesis of Salicylidene Benzhydrazide

• Dissolution of Reactants: Prepare separate solutions of equimolar amounts of salicylaldehyde and benzhydrazide in a suitable solvent, such as ethanol.[1]

• Reaction: Slowly add the salicylaldehyde solution to the benzhydrazide solution while stirring at room temperature. A precipitate should form, which can be enhanced by cooling the mixture in an ice bath.[1]

• Reaction Completion: Continue stirring for a designated period (e.g., 2-3 hours) to ensure the reaction proceeds to completion.[1]

• Isolation of Crude Product: Collect the solid product by vacuum filtration and wash with cold ethanol to remove unreacted starting materials.[1]

• Purification by Recrystallization: To obtain a pure, crystalline product, recrystallize the crude solid from hot ethanol.[1][3]

The following diagram illustrates the general workflow for the synthesis and initial purification of Salicylidene benzhydrazide.

Caption: Workflow for the synthesis and purification of Salicylidene benzhydrazide.

A Multi-pronged Approach to Purity Validation

No single analytical technique is sufficient to definitively confirm the purity of a synthesized compound. A combination of chromatographic and spectroscopic methods provides a comprehensive and reliable assessment.

The diagram below outlines the recommended multi-technique validation process.

Caption: Recommended workflow for the comprehensive purity validation of Salicylidene benzhydrazide.

Thin-Layer Chromatography (TLC): The First Line of Assessment

Thin-Layer Chromatography (TLC) is an indispensable, rapid, and cost-effective technique for monitoring reaction progress and assessing the purity of the final product.[4][5][6] It operates on the principle of differential partitioning of components between a stationary phase (e.g., silica gel) and a mobile phase.[6]

For Salicylidene benzhydrazide, the presence of a single spot with a consistent retention factor (Rf) value under a given solvent system is a strong indicator of purity. Conversely, the presence of multiple spots suggests the presence of impurities, such as unreacted starting materials.

Experimental Protocol: TLC Analysis of Salicylidene Benzhydrazide

• Plate Preparation: Using a pencil, lightly draw a baseline approximately 1 cm from the bottom of a silica gel TLC plate.[6]

• Spotting: Dissolve a small amount of the synthesized Salicylidene benzhydrazide in a suitable solvent (e.g., ethanol or acetone). Using a capillary tube, spot the solution onto the baseline. For comparison, it is advisable to also spot solutions of the starting materials (salicylaldehyde and benzhydrazide) on the same plate.[6]

• Development: Place the TLC plate in a developing chamber containing a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate). Ensure the solvent level is below the baseline.[6] Allow the solvent to ascend the plate until it is approximately 1 cm from the top.

• Visualization: Remove the plate from the chamber and mark the solvent front. Visualize the spots under a UV lamp (254 nm).[7] The aromatic nature of Salicylidene benzhydrazide and its precursors allows for easy visualization.

• Rf Calculation: Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

Melting Point Determination: A Classic Indicator of Purity

The melting point of a pure crystalline solid is a distinct physical property. A sharp melting point range (typically 1-2°C) is indicative of high purity. The presence of impurities will typically depress the melting point and broaden the melting range. The literature reports the melting point of pure Salicylidene benzhydrazide to be in the range of 172-180°C.[1][8]

Spectroscopic Techniques: Unveiling the Molecular Identity

Spectroscopic methods provide detailed information about the molecular structure and electronic properties of the synthesized compound, serving as powerful tools for both structural confirmation and purity assessment.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule. The UV-Vis spectrum of Salicylidene benzhydrazide in a solvent like DMSO typically shows absorption bands around 281-290 nm and 320-323 nm, which can be attributed to the azomethine (C=N) bond and the aldehydic part of the hydrazone, respectively.[9] The absence of absorption bands corresponding to the starting materials supports the purity of the product.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is instrumental in identifying the functional groups present in a molecule.[10] The formation of Salicylidene benzhydrazide is confirmed by the appearance of a characteristic absorption band for the imine (C=N) stretch at approximately 1623 cm⁻¹ and the disappearance of the C=O stretch of the aldehyde starting material.[1]

Key FT-IR Vibrational Frequencies for Salicylidene Benzhydrazide: [1]

Vibrational Mode	Frequency (cm⁻¹)
N-H Stretch (Amide)	3300-3350
C=O Stretch (Amide I)	1635-1675
C=N Stretch (Imine)	~1623
N-H Bend (Amide II)	1540-1560
C-O Stretch (Phenol)	1230-1300

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural elucidation and purity assessment of organic compounds.[11] Both ¹H and ¹³C NMR should be employed.

Experimental Protocol: NMR Sample Preparation

• Weigh approximately 5-10 mg of the synthesized Salicylidene benzhydrazide.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆, in a standard 5 mm NMR tube.[11]

Expected ¹H NMR Chemical Shifts (in DMSO-d₆): [11][12]

Proton	Chemical Shift (δ, ppm)	Multiplicity	Notes
NH (amide)	10.87 - 11.95	Singlet (broad)	Exchangeable with D₂O.
OH (phenol)	~11.46	Singlet (broad)	Exchangeable with D₂O.
N=CH (azomethine)	~8.48-8.52	Singlet
Aromatic (Ar-H)	6.94 - 8.89	Multiplet

Expected ¹³C NMR Chemical Shifts (in DMSO-d₆): [12]

Carbon	Chemical Shift (δ, ppm)
C=O (amide)	~163.0
C=N (azomethine)	~149.7
Aromatic C-OH	~160.0
Aromatic C	103.2 - 133.5

The absence of signals corresponding to the starting materials in both the ¹H and ¹³C NMR spectra is a definitive indicator of purity.

Comparative Summary of Purity Validation Techniques

Technique	Principle	Information Provided	Advantages	Limitations
TLC	Differential partitioning	Number of components, Rf value	Rapid, inexpensive, small sample size	Qualitative, limited resolution
Melting Point	Phase transition	Purity indication	Simple, inexpensive	Not suitable for non-crystalline solids
UV-Vis	Electronic transitions	Conjugated systems	Quantitative potential	Limited structural information
FT-IR	Molecular vibrations	Functional groups	Rapid, non-destructive	Complex spectra for mixtures
NMR	Nuclear spin transitions	Detailed molecular structure	Unambiguous structural elucidation	Expensive, requires expertise

Conclusion

The validation of purity for a synthesized compound like Salicylidene benzhydrazide is a critical process that underpins the reliability of subsequent research. A multi-technique approach, combining the rapid screening capabilities of TLC and melting point determination with the detailed structural insights from UV-Vis, FT-IR, and NMR spectroscopy, provides a robust and self-validating workflow. By understanding the principles and experimental nuances of each technique, researchers can confidently ascertain the purity of their synthesized materials, ensuring the integrity and reproducibility of their scientific endeavors.

References

• PrepChem. (n.d.). Synthesis of salicylidene benzhydrazide. Retrieved from [Link]

• Lu, Y. H., Lu, Y. W., Wu, C. L., Shao, Q., Chen, X. L., & Bimbong, R. N. B. (2006). UV-visible spectroscopic study of the salicyladehyde benzoylhydrazone and its cobalt complexes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 65(3-4), 695–701. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis, Structural Characterization and Hydrogen Bonding of Mono(salicylidene)carbohydrazide†. Retrieved from [Link]

• PubChem. (n.d.). Salicylaldehyde Benzoyl Hydrazone. Retrieved from [Link]

• IntechOpen. (2024, February 20). Characterization of Schiff Base Ligand and Its Metal Complexes. Retrieved from [Link]

• Cho, S. W., et al. (2016). Design, synthesis and SAR studies of N′-(Ethynylsalicylidene) arenecarbohydrazides as next-generation broad-spectrum antifungal agents. Bioorganic & Medicinal Chemistry Letters, 26(15), 3561-3566. Retrieved from [Link]

• ResearchGate. (n.d.). Salicylaldehyde Benzoyl Hydrazone: Isomerization Due to Water. A Structural Analysis Using a Combination of NMR, IR, and Theoretical Investigations. Retrieved from [Link]

• ResearchGate. (n.d.). UV–Vis spectra of a) salicoyl hydrazide b) 2-dipyridylketone and c) N. Retrieved from [Link]

• ResearchGate. (n.d.). UV-visible spectroscopic study of the salicyladehyde benzoylhydrazone and its cobalt complexes. Retrieved from [Link]

• Wang, R., et al. (2019). A salicylaldehyde benzoyl hydrazone based near-infrared probe for copper(ii) and its bioimaging applications. RSC Advances, 9(28), 16053-16058. Retrieved from [Link]

• ResearchGate. (n.d.). Physical Data of N'-benzylidene-2-hydroxybenzohydrazides. Retrieved from [Link]

• Chemsrc. (2025, August 25). CAS#:3232-37-9 | Benzoic acid,2-[(2-hydroxyphenyl)methylene]hydrazide. Retrieved from [Link]

• Annapoorani, A., & Krishnan, C. (2013). Metal complexes of Schiff base: Preparation, characterization and antibacterial activity. Journal of Chemical and Pharmaceutical Research, 5(5), 263-269. Retrieved from [Link]

• AGA Analytical. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• SciSpace. (n.d.). Condensation Reaction between Carbohydrazide and Salicylaldehyde: in-line Vibrational Spectroscopy Monitoring and Characterizati. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of: a) salicoyl hydrazide(starting material), b). Retrieved from [Link]

• University of Washington. (n.d.). Thin Layer Chromatography (tlc) to check purity of benzophenone reaction mixture. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2022). Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. Scientific Reports, 12(1), 1-15. Retrieved from [Link]

• Al-Khafaji, Y. F., et al. (2023). Metal complexes featuring a quinazoline schiff base ligand and glycine: synthesis, characterization, DFT and molecular docking analyses revealing their potent antibacterial, anti-helicobacter pylori, and Anti-COVID-19 activities. Molecules, 28(15), 5801. Retrieved from [Link]

• Macherey-Nagel. (n.d.). Thin layer chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Development and method validation for detection of the concentration of Benzocaine Schiff base by high performance liquid chromatography. Retrieved from [Link]

• Jadrijević-Mladar Takač, M., & Vikić Topić, D. (2004). FT-IR and NMR spectroscopic studies of salicylic acid derivatives. II. Comparison of 2-hydroxy- and 2,4- and 2,5-dihydroxy derivatives. Acta Pharmaceutica, 54(3), 177-191. Retrieved from [Link]

• Jadrijević-Mladar Takač, M., Vikić Topić, D., & Govorčinović, T. (2004). FT-IR and NMR spectroscopic studies of salicylic acid derivatives. I. Gentisamide--a metabolite of salicylamide. Acta Pharmaceutica, 54(3), 163-176. Retrieved from [Link]

• Science and Technology Indonesia. (n.d.). Synthesis, In-Vitro Evaluation, and Computational Investigation of Salicylic Hydrazide Derivatives as Potential Tyrosine Kinase–Targeted Anticancer Agents. Retrieved from [Link]

• Kos, J., et al. (2020). Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. Molecules, 25(15), 3350. Retrieved from [Link]

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Structure-activity relationship (SAR) studies of Salicylidene benzhydrazide analogs

Structure-Activity Relationship (SAR) Guide: Salicylidene Benzhydrazide Analogs in Oncology & Drug Discovery

As a Senior Application Scientist, I frequently evaluate privileged scaffolds that offer modularity and predictable pharmacology. Salicylidene benzhydrazides (SBHs)—a prominent class of aroylhydrazones—are highly valued in drug discovery for their potent metal-chelating properties and broad-spectrum cytotoxicity against cancer cell lines[1].

This guide objectively compares the structure-activity relationships (SAR) of various SBH analogs, dissecting how specific electronic modifications dictate their performance as targeted cytotoxic agents.

Core Structural Framework & Pharmacophore Analysis

The SBH scaffold is a highly modular system consisting of two distinct aromatic rings connected by a flexible hydrazone linker (-CH=N-NH-CO-). The biological efficacy of these molecules is intrinsically tied to their ability to act as tridentate (O, N, O) ligands, chelating intracellular transition metals (primarily Fe and Cu)[2].

To optimize this scaffold, we must treat the molecule as two distinct electronic hemispheres:

• Ring A (Salicylidene Moiety): Optimal activity requires Electron-Donating Groups (EDGs) such as methoxy (-OCH₃) or hydroxyl (-OH) groups[2]. Causality: EDGs push electron density into the aromatic ring, increasing the nucleophilicity of the phenolate oxygen and the imine nitrogen. This significantly enhances the thermodynamic stability of the resulting metal-ligand complex[3].

• Ring B (Benzhydrazide Moiety): Optimal activity requires Electron-Withdrawing Groups (EWGs) such as nitro (-NO₂) or chloro (-Cl) groups[2]. Causality: EWGs pull electron density away from the hydrazone linker, increasing the acidity of the amide proton. This facilitates tautomerization to the active enol form, allowing the molecule to adopt the planar conformation necessary for optimal target binding[1].

Fig 1: SAR logic of SBH analogs highlighting optimal electronic substitutions for biological activity.

Performance Comparison: Substituent Effects on Cytotoxicity

When comparing SBH analogs, quantitative structure-activity relationship (QSAR) models reveal that the position and nature of the substituents drastically alter the IC₅₀ values[2]. The table below summarizes the comparative performance of key SBH modifications against standard cancer cell lines.

Analog Class	Ring A (Salicylidene)	Ring B (Benzhydrazide)	Target Cell Line	IC₅₀ Range (μM)	Key Advantage
Unsubstituted SBH	None	None	Broad (e.g., HL-60)	15.0 - 25.0	Baseline scaffold for SAR[1]
3-Methoxy SBH	3-OCH₃ (EDG)	None	AML (HL-60), MCF-7	0.9 - 3.5	Enhanced iron chelation[3]
Nitro-substituted SBH	None	4-NO₂ (EWG)	Adenocarcinoma	2.0 - 5.0	Improved cellular uptake and acidity[2]
Dimethoxy SBH	3-OCH₃ (EDG)	4-OCH₃	CML (K-562)	2.8 - 6.1	High selectivity index (SI > 12)[4]
Cu(II)-SBH Complex	Varies	Varies	Solid tumors	0.1 - 1.0	Pre-formed active cytotoxic species[2]

Key Insight: Transition metal complexes (particularly Cu²⁺) of these ligands consistently exhibit greater cytotoxicity than the free ligands alone[2]. The complexation neutralizes the ligand's charge, increasing lipophilicity and facilitating rapid cellular membrane permeation.

Mechanistic Pathways: Why SAR Translates to Efficacy

The structural optimizations described above directly feed into the primary mechanism of action for SBH analogs: intracellular iron depletion .

Cancer cells possess a high demand for iron to sustain rapid proliferation, primarily to fuel Ribonucleotide Reductase (RR), an iron-dependent enzyme critical for DNA synthesis[1]. Highly optimized SBH analogs act as "iron sponges." By chelating the intracellular Fe(II)/Fe(III) pool, they strip RR of its essential cofactor, leading to S-phase cell cycle arrest and subsequent apoptosis[3]. Furthermore, bulkier analogs (e.g., thiazolyl-hydrazones) have been shown to act as direct ABL Tyrosine Kinase inhibitors in Chronic Myeloid Leukemia (CML)[4].

Fig 2: Primary cytotoxic mechanism of SBH analogs via iron chelation and DNA synthesis inhibition.

Experimental Protocols: SAR Validation & Screening

To ensure trustworthiness and reproducibility in your SAR campaigns, utilize the following self-validating experimental workflows. These protocols are designed to confirm both the chemical integrity and the mechanistic causality of your synthesized analogs.

Protocol A: Synthesis of SBH Analogs via Acid-Catalyzed Condensation

• Condensation: Dissolve equimolar amounts (10 mmol) of the substituted salicylaldehyde and the substituted benzhydrazide in 30 mL of absolute ethanol.

• Catalysis: Add 3–5 drops of glacial acetic acid.

  • Causality: The acid protonates the carbonyl oxygen of the salicylaldehyde, significantly increasing its electrophilicity. This accelerates the nucleophilic attack by the primary amine of the benzhydrazide, driving the Schiff base formation to completion.

• Reflux & Precipitation: Reflux the mixture at 80°C for 3 hours. Monitor via TLC. Upon completion, cool the mixture to 4°C to induce precipitation.

• Purification: Filter the precipitate and recrystallize from hot ethanol.

  • Causality: Recrystallization ensures the complete removal of unreacted starting materials, which possess their own mild biological activities and could falsely elevate cytotoxicity readings in downstream assays.

• Validation: Confirm purity via ¹H-NMR. A successful synthesis is validated by the appearance of a sharp singlet for the imine proton (-CH=N-) at ~8.5 ppm and the amide proton (-NH-) at ~11.0–11.5 ppm.

Protocol B: In Vitro Cytotoxicity & Metal-Binding Validation

• Cell Viability (MTT Assay): Seed target cancer cells (e.g., HL-60) in a 96-well plate at 1×10⁴ cells/well. Treat with a concentration gradient of the SBH analog (0.1 - 100 μM) for 72 hours.

  • Causality: A 72-hour incubation is critical. Iron depletion and subsequent ribonucleotide reductase inhibition require at least two full cell cycles to manifest as measurable growth arrest and apoptosis. Shorter incubations (e.g., 24h) often yield false negatives.

• Metal Binding Affinity (UV-Vis Titration): To validate that the cytotoxicity is mechanistically linked to chelation, titrate the free ligand (50 μM in Tris-HCl buffer, pH 7.4) with increasing aliquots of FeCl₃.

  • Causality: Monitor the bathochromic shift (typically from ~320 nm to ~410 nm) to calculate the dissociation constant (Kd). Analogs with lower Kd values (higher affinity) should mathematically correlate with lower IC₅₀ values in the MTT assay, self-validating the iron-depletion mechanism.

References

• Title: Cytotoxicity of salicylaldehyde benzoylhydrazone analogs and their transition metal complexes: quantitative structure-activity relationships. Source: Journal of Inorganic Biochemistry / PubMed URL: [Link]

• Title: Cancer cell growth inhibition by aroylhydrazone derivatives. Source: Journal of Enzyme Inhibition and Medicinal Chemistry / Taylor & Francis URL: [Link]

• Title: Design, Synthesis and Cytotoxic Activity of Novel Salicylaldehyde Hydrazones against Leukemia and Breast Cancer. Source: International Journal of Molecular Sciences / PMC URL: [Link]

• Title: Design, Synthesis, and Biological Evaluation of N,N-Diphenylaniline-Based Derivatives as Antiproliferative Agents and ABL TK Inhibitors Against CML. Source: Pharmaceuticals / MDPI URL: [Link]

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• 2. Cytotoxicity of salicylaldehyde benzoylhydrazone analogs and their transition metal complexes: quantitative structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Cytotoxic Activity of Novel Salicylaldehyde Hydrazones against Leukemia and Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Benchmarking Salicylidene Benzhydrazide (SBH): A Comprehensive Guide to Schiff Base Inhibitors

As drug development increasingly focuses on multi-target ligands, Schiff bases—specifically aroylhydrazones—have emerged as highly versatile pharmacological scaffolds. Among these, Salicylidene benzhydrazide (SBH) (also known as salicylaldehyde benzoylhydrazone) stands out as a benchmark compound.

This guide provides an objective, data-driven comparison of SBH against its next-generation substituted derivatives. By examining their mechanistic pathways, comparative efficacy, and experimental validation protocols, we aim to equip researchers with actionable insights for lead optimization and assay design.

Mechanistic Profiling: The Dual-Action Nature of SBH

The pharmacological value of SBH stems from its active pharmacophore (–CONH–N=CH–), which grants it exceptional metal-chelating capabilities and target-binding affinity. SBH operates via two primary, context-dependent pathways:

• Anticancer Pathway (DNA Synthesis Inhibition): In rapidly dividing malignant cells, SBH acts as a potent inhibitor of both RNA and DNA synthesis, effectively halting mitosis and inducing apoptosis[1]. This is largely attributed to its ability to interfere with metal-dependent enzymes critical for cellular proliferation.

• Neuroprotective Pathway (Ferroptosis Inhibition): In neuronal models, SBH demonstrates a robust capacity to chelate intracellular iron (Fe²⁺) and copper (Cu²⁺). By sequestering these redox-active metals, SBH prevents the Fenton reaction, thereby blocking lipid peroxidation and rescuing cells from iron-overload-induced ferroptosis.

Figure 1: Dual-action mechanistic pathways of Salicylidene Benzhydrazide (SBH).

Comparative Performance: SBH vs. Substituted Schiff Bases

While native SBH is highly active, recent structure-activity relationship (SAR) studies have demonstrated that introducing electron-donating groups—such as methoxy (–OCH₃) moieties—onto the salicylaldehyde ring significantly enhances both cytotoxicity and selectivity[2].

The electron-donating nature of the methoxy group increases the electron density on the coordinating oxygen and nitrogen atoms of the hydrazone backbone. This modification dramatically improves the ligand's metal-chelating efficiency and its interaction with targets like human cAbl kinase[3].

Quantitative Benchmarking Table

Inhibitor Compound	Target Cell Line	Primary Mechanism	IC₅₀ Range (µM)	Selectivity Index (vs. HEK-293)
Native SBH	HL-60, MCF-7	DNA/RNA Synthesis Inhibition	~10.5 - 15.2	Moderate
3-Methoxy-SBH	HL-60 (Leukemia)	Apoptosis / ROS Scavenging	~4.2 - 6.8	High
5-Methoxy-SBH	MCF-7 (Breast Cancer)	Apoptosis Induction	0.91 - 3.54	High[2]
Dimethoxy-SBH	HL-60, K-562	cAbl Kinase Inhibition	0.1 - 0.5	Extraordinary (>120-fold)[3]

Insight: The shift from native SBH to dimethoxy derivatives transitions the compound from a micromolar inhibitor to a nanomolar inhibitor, completely eliminating toxicity in normal human embryonic kidney (HEK-293) cells[3].

Experimental Methodologies & Self-Validating Protocols

To accurately benchmark Schiff base inhibitors, assays must be designed to isolate specific mechanisms (e.g., cytotoxicity vs. metal-chelation). The following self-validating protocols ensure high reproducibility.

Figure 2: Experimental workflow for benchmarking Schiff base inhibitors in vitro.

Protocol A: Anticancer Screening via MTT Viability Assay

This protocol validates the anti-proliferative efficacy of SBH against malignant cell lines.

• Cell Seeding: Seed HL-60 or MCF-7 cells in 96-well plates at a density of 1×104 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Preparation: Dissolve SBH and its methoxy derivatives in DMSO to create 10 mM stock solutions. Causality note: Keep final DMSO concentration below 0.5% in culture to prevent solvent-induced cytotoxicity.

• Treatment: Treat cells with serial dilutions of the inhibitors (0.1 µM to 100 µM) for 72 hours. Include a vehicle control (0.5% DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. The viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

• Solubilization & Readout: Remove the media, add 100 µL of DMSO to dissolve the formazan, and measure absorbance at 570 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol B: Neuroprotective Ferroptosis Rescue Assay

This protocol isolates the metal-chelating, anti-ferroptotic properties of SBH.

• Cell Seeding: Seed HT22 hippocampal neurons in 96-well plates ( 5×103 cells/well).

• Ferroptosis Induction: Expose the cells to Ferric Ammonium Citrate (FAC) at 100 µM. Causality note: FAC acts as an exogenous iron donor, directly overloading the intracellular labile iron pool and triggering lipid peroxidation (ferroptosis).

• Inhibitor Co-treatment: Immediately co-treat the cells with SBH at varying concentrations (1 µM to 50 µM).

• Lipid Peroxidation Readout: After 24 hours, stain cells with 2 µM C11-BODIPY(581/591) for 30 minutes. Measure the fluorescence shift from red to green (indicating lipid ROS accumulation) via flow cytometry. Effective SBH chelation will prevent the shift to green fluorescence.

Structural Causality & Expert Insights

When benchmarking SBH against newer alternatives, the critical differentiator is electronic modulation . Native SBH is a highly capable baseline inhibitor, but it lacks target specificity. By synthesizing dimethoxy derivatives, researchers achieve two critical upgrades:

• Enhanced Lipophilicity: Methoxy groups improve the partition coefficient (LogP), allowing the inhibitor to cross cell membranes more efficiently, which is vital for targeting intracellular kinases like cAbl[3].

• Tuning the Coordination Sphere: The electron-donating oxygen atoms in the methoxy groups stabilize the transition metal complexes formed by the hydrazone. In cancer cells, which have a heightened demand for iron to fuel ribonucleotide reductase (essential for DNA synthesis), this aggressive chelation starves the cell of necessary cofactors, leading to the observed nanomolar IC₅₀ values[2].

For drug development professionals, native SBH should be utilized as the baseline standard in all comparative assays, while methoxy-substituted Schiff bases represent the optimized leads for targeted therapeutic applications.

References

• Full article: 3-methoxy aroylhydrazones – free radicals scavenging, anticancer and cytoprotective potency - Taylor & Francis Source: Biotechnology & Biotechnological Equipment URL:[Link]

• Salicylaldehyde Benzoylhydrazone Protects Against Ferroptosis in Models of Neurotoxicity and Behavioural Dysfunction, In Vitro and In Vivo Source: Semantic Scholar / Journal of Molecular Neuroscience URL:[Link]

• Design, Synthesis and Cytotoxic Activity of Novel Salicylaldehyde Hydrazones against Leukemia and Breast Cancer Source: PMC / International Journal of Molecular Sciences URL:[Link]

• Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation Source: MDPI / Molecules URL:[Link]

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• 2. Design, Synthesis and Cytotoxic Activity of Novel Salicylaldehyde Hydrazones against Leukemia and Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Comparative Analysis of Synthetic Routes for Salicylidene Benzhydrazide: A Technical Guide

Introduction

Salicylidene benzhydrazide (also known as salicylaldehyde benzoylhydrazone or SBH) is a highly versatile O,N,O-tridentate Schiff base ligand. In recent years, it has gained significant traction in drug development due to its potent antiproliferative properties, ability to act as an iron chelator in cancer therapies, and utility as a fluorescent probe for metal ions[1][2]. As the demand for SBH and its derivatives scales, researchers must evaluate synthetic routes not just for yield, but for reaction kinetics, environmental impact, and scalability.

As a Senior Application Scientist, I have structured this guide to objectively compare four distinct synthetic methodologies: Conventional Reflux, Microwave-Assisted, Mechanochemical, and Ultrasound-Assisted synthesis. By understanding the mechanistic causality behind each protocol, researchers can select the optimal self-validating workflow for their specific laboratory constraints.

Mechanistic Grounding: The Schiff Base Condensation

The formation of Salicylidene benzhydrazide is fundamentally a condensation reaction between a primary amine and a carbonyl group. Specifically, it involves the nucleophilic attack of the terminal amine nitrogen of benzhydrazide onto the electrophilic carbonyl carbon of salicylaldehyde[3].

Causality of Catalysis : In solution-based methods, a catalytic amount of glacial acetic acid is strictly required[3]. The acid protonates the carbonyl oxygen of the salicylaldehyde, drastically increasing the electrophilicity of the adjacent carbon. This lowers the activation energy required for the nucleophilic attack. However, the system is highly pH-dependent; excessive acidity will protonate the benzhydrazide amine, rendering it non-nucleophilic and stalling the reaction.

Reaction mechanism of Salicylidene benzhydrazide synthesis via nucleophilic addition and dehydration.

Comparative Analysis of Synthetic Workflows

To optimize the synthesis of SBH, we must evaluate the thermodynamic and kinetic drivers of four primary methodologies:

• Conventional Reflux Synthesis : The traditional approach relies on bulk convective heating in a polar protic solvent (e.g., ethanol)[4]. While highly reliable, it is kinetically slow, requiring hours to overcome the dehydration activation barrier, and generates significant solvent waste[5].

• Microwave-Assisted Synthesis : This method utilizes microwave irradiation to induce dielectric heating. The oscillating electromagnetic field causes rapid alignment and friction of polar molecules (like the C=O and -OH groups). This localized superheating accelerates the reaction exponentially, reducing reaction times to mere minutes while achieving near-quantitative yields[6].

• Mechanochemical Synthesis (Ball Milling) : A strictly solvent-free, green chemistry approach. Mechanical grinding continuously creates fresh reactive surfaces and localized high pressure. This physical shear forces the molecules into intimate contact, driving the condensation forward purely through mechanical energy without external heating[7].

• Ultrasound-Assisted (Sonochemical) Synthesis : High-frequency sound waves (>20 kHz) induce acoustic cavitation in the solvent. The continuous formation and implosive collapse of microscopic bubbles generate localized "hot spots" with extreme temperatures and pressures[8]. This violent micro-environment enhances mass transfer and forces the dehydration step to completion rapidly, often utilizing green Deep Eutectic Solvents (DES).

Comparative experimental workflows for synthesizing Salicylidene benzhydrazide.

Quantitative Performance Comparison

The following table summarizes the empirical performance metrics of each synthetic route based on established literature for aroylhydrazone derivatives.

Synthetic Route	Reaction Time	Operating Temperature	Average Yield (%)	Environmental Impact (Greenness)
Conventional Reflux	2 - 5 hours	78 °C (Ethanol reflux)	75 - 85%	Low (High solvent & energy use)
Microwave-Assisted	4 - 10 mins	60 °C	95 - 98%	High (Solvent-free/Minimal)
Mechanochemical	15 - 30 mins	Ambient	90 - 95%	Very High (Zero solvent)
Ultrasound-Assisted	10 - 15 mins	Ambient	90 - 98%	High (Acoustic cavitation)

(Data synthesized from empirical studies on aroylhydrazone formations[6][9])

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Successful execution is visually confirmed by the massive precipitation of the Schiff base, and analytically validated by confirming the product's melting point (172-174 °C)[9].

Protocol A: Conventional Reflux Method

• Preparation : Charge a round-bottom reaction vessel with 13.6 g (0.10 mol) of benzhydrazide and dissolve it in 50 mL of 50% aqueous ethanol[9].

• Addition : Under continuous agitation, slowly add a solution containing 13.4 g (0.11 mol) of salicylaldehyde dissolved in 10 mL of 96% ethanol[9]. Add 2-3 drops of glacial acetic acid to act as the electrophilic catalyst[3].

• Reaction : Heat the mixture to reflux (approx. 78 °C) on a steam bath or heating mantle for 2 to 4 hours. Causality: Sustained heating provides the thermodynamic energy required to overcome the dehydration activation barrier.

• Isolation : Allow the solution to cool to room temperature, then place it in an ice bath. A solid crystalline precipitate will form. Filter the precipitate under vacuum.

• Purification : Wash the solid thoroughly with cold water and diethyl ether to remove unreacted starting materials. Recrystallize from hot ethanol and dry under vacuum to yield pure SBH (approx. 79% yield, mp 172-174 °C)[9].

Protocol B: Microwave-Assisted Synthesis

• Preparation : In a mortar, thoroughly grind equimolar amounts of salicylaldehyde (0.01 mol) and benzhydrazide (0.01 mol) to ensure intimate physical contact.

• Irradiation : Transfer the homogenized mixture to a microwave-safe reaction vessel. Add 1-2 drops of glacial acetic acid. Irradiate the mixture in a dedicated microwave synthesizer at 150 W and 60 °C for 4 to 10 minutes[6].

• Monitoring : Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the aldehyde spot validates reaction completion.

• Isolation : Cool the vessel to room temperature. Wash the resulting solid mass with cold ethanol, filter, and recrystallize.

Protocol C: Ultrasound-Assisted Synthesis

• Preparation : Dissolve 0.01 mol of benzhydrazide and 0.01 mol of salicylaldehyde in a minimal volume of ethanol or a Deep Eutectic Solvent (e.g., Choline Chloride:Oxalic acid).

• Sonication : Immerse the reaction flask in an ultrasonic bath (frequency >20 kHz). Sonicate at room temperature for 10 to 15 minutes. Causality: Acoustic cavitation generates microjets that force the molecules together, bypassing the need for bulk external heating[8].

• Isolation : Upon completion (indicated by massive precipitation), filter the solid, wash with cold water/ethanol, and dry under vacuum.

Analytical Validation Standards

Regardless of the chosen route, the final product must be validated against the following analytical standards:

• Melting Point : 172-174 °C[9].

• FT-IR Spectroscopy : Disappearance of the aldehyde C=O stretch (~1700 cm⁻¹) and the appearance of a strong imine C=N stretch (~1620 cm⁻¹) alongside a phenolic -OH stretch (~3200-3400 cm⁻¹)[10].

• 1H NMR (DMSO-d6) : Presence of a distinct azomethine proton (-CH=N-) singlet around 8.63 ppm and a broad singlet for the phenolic -OH around 11.28-12.10 ppm[2][10].

References

• Synthesis of salicylidene benzhydrazide. PrepChem. URL:[Link]

• Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation. MDPI Molecules. URL:[Link]

• Synthesis and characterization of four N-acylhydrazones as potential O,N,O donors for Cu2+. Semantic Scholar. URL:[Link]

• Application of Choline Chloride-Based Deep Eutectic Solvents in the Synthesis of Hydrazones. FULIR. URL:[Link]

• Salicylaldehyde Benzoyl Hydrazone: Isomerization Due to Water. A Structural Analysis Using a Combination of NMR, IR, and Theoretical Investigations. ResearchGate. URL:[Link]

• Mechanochemical syntheses, crystal structures, and photo-luminescent properties of a new hydrazone. SciSpace. URL: [Link]

• Development and Applications of Fluorescent Indicators for Mg 2+ and Zn 2+. ACS Publications. URL:[Link]

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• 9. prepchem.com [prepchem.com]
• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Salicylidene benzhydrazide

As a Senior Application Scientist, I have observed that laboratory safety is often treated as a static checklist rather than a dynamic, causality-driven system. When handling specialized organic compounds like Salicylidene benzhydrazide (CAS: 3232-37-9)—a hydrazone derivative frequently utilized in coordination chemistry and early-stage drug discovery—standard "one-size-fits-all" Personal Protective Equipment (PPE) is insufficient.

To build a truly self-validating safety protocol, we must first understand the physicochemical properties of the molecule and how they interact with laboratory environments and biological systems. This guide provides an authoritative, step-by-step operational plan for the safe handling, preparation, and disposal of Salicylidene benzhydrazide.

Physicochemical & Hazard Profiling

Before selecting PPE, we must analyze the compound's specific risk profile. Salicylidene benzhydrazide is categorized under the Globally Harmonized System (GHS) with specific hazard statements that dictate our operational boundaries[1].

Property / Hazard	Value / Designation	Operational Causality & Implication
CAS Number	3232-37-9	Essential for inventory tracking and waste manifest logging[1].
Molecular Weight	240.26 g/mol	Required for precise molarity calculations during assay preparation[2].
LogP	2.547	Highly lipophilic. If dissolved in organic solvents, it will rapidly cross biological membranes (dermal barrier)[3].
Physical State	Solid (Powder)	High risk of aerosolization. Dust formation must be strictly avoided to prevent inhalation and mechanical eye damage[4].
H302	Harmful if swallowed	Mandates strict laboratory hygiene (P270: Do not eat, drink, or smoke when using this product)[1].
H315	Causes skin irritation	Requires impervious dermal protection tailored to the solvent being used[1].
H319	Causes serious eye irritation	Mandates unvented or tightly fitting safety goggles, as standard safety glasses cannot block airborne dust[1][4].

Causality-Driven PPE Selection

Standard laboratory PPE is designed for general aqueous work. Handling Salicylidene benzhydrazide requires a targeted approach based on its physical state and lipophilicity.

• Ocular Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards[4]. Causality: The compound is a fine powder that causes serious eye irritation (H319). Standard safety glasses leave gaps at the top and sides, allowing micro-particulates suspended in the air to settle on the conjunctiva.

• Respiratory Protection: Handle exclusively within a certified chemical fume hood. If handling bulk quantities outside a hood is unavoidable, an N95 or P100 particulate respirator is mandatory. Causality: The primary exposure route for solid powders is inhalation of aerosolized dust during weighing or transfer[4].

• Dermal Protection (The "Solvent-Carrier" Risk):

  • For handling dry powder: Standard nitrile gloves (minimum 0.11 mm thickness) and a flame-resistant lab coat are sufficient[4].

  • For handling solutions (Critical Insight): Because Salicylidene benzhydrazide has a LogP of 2.547[3], it is highly lipophilic and typically dissolved in Dimethyl Sulfoxide (DMSO) for biological screening. DMSO rapidly penetrates standard nitrile gloves. If you spill a DMSO solution of this compound on standard nitrile, the solvent will act as a carrier, dragging the H315/H302 hazard directly through the glove and your dermal barrier into your bloodstream. When adding DMSO, you must upgrade to butyl rubber gloves or use a robust double-gloving technique with extended-cuff nitrile, changing them immediately upon contamination.

Operational Protocol: Safe Handling & Solution Preparation

The following step-by-step methodology ensures a self-validating workflow for preparing stock solutions (e.g., 10 mM in DMSO) while mitigating aerosolization and dermal exposure risks.

Operational workflow for safe preparation of Salicylidene benzhydrazide solutions.

Step-by-Step Execution:

• Workspace Preparation: Verify the chemical fume hood is operational (face velocity 80-100 fpm). Clear the deck of unnecessary clutter to prevent cross-contamination.

• Primary PPE Donning: Equip tightly fitting goggles, a fully buttoned lab coat, and standard nitrile gloves.

• Static-Free Weighing: Hydrophobic aromatic powders often hold static charges, causing them to spontaneously aerosolize or "jump" when manipulated. Use an anti-static weigh boat and a static-eliminating ionizer to weigh the Salicylidene benzhydrazide. Transfer the powder into a sealable glass vial.

• Solvent Addition & Secondary PPE: Before introducing DMSO, don your secondary butyl rubber gloves. Add the calculated volume of DMSO to achieve the desired molarity. Cap the vial tightly before vortexing or sonicating.

• Decontamination: Wipe down the exterior of the vial, the balance, and the fume hood deck with a damp disposable towel.

Emergency Spill Response & Disposal Plan

In the event of a spill, immediate containment is required to prevent environmental discharge and personnel exposure[4].

Step-by-step emergency response protocol for Salicylidene benzhydrazide spills.

Spill Containment Methodology:

• Evacuation and Assessment: Evacuate personnel from the immediate area. Assess whether the spill is a dry powder or a solvent solution.

• Ventilation and Ignition Control: Ensure adequate ventilation. Remove all sources of ignition, as high concentrations of suspended organic dust can present an explosion hazard[4].

• Dust Suppression (Critical Rule): Never use a broom to sweep up the powder. Sweeping generates massive amounts of airborne dust. Instead, gently cover the spilled powder with damp paper towels to suppress aerosolization.

• Collection: Using a non-sparking scoop or a chemical-rated HEPA vacuum, collect the damp mass.

• Disposal: Place all collected material and contaminated cleaning supplies into a suitable, closed chemical waste container. Label it clearly with the compound name, CAS number (3232-37-9), and GHS hazard codes. Dispose of it promptly in accordance with local environmental regulations, ensuring no discharge into drains[4][5].

References

• 3232-37-9 | N'-(2-Hydroxybenzylidene)benzohydrazide - AiFChem - aifchem.com.
• SALICYLIDENEBENZHYDRAZIDE SDS, 3232-37-9 Safety D
• Salicylaldehyde Benzoyl Hydrazone | C14H12N2O2 | CID 135400584 - PubChem - nih.gov.
• CAS#:3232-37-9 | Benzoic acid,2-[(2-hydroxyphenyl)methylene]hydrazide | Chemsrc - chemsrc.com.
• Hybrid Computational Toxicology Models for Regul

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